3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one

• CAS: 1174429-23-2

Core Science & Biosynthesis

Structural activity relationship (SAR) of morpholino-thienopyranone derivatives

An In-Depth Technical Guide to the Structural Activity Relationship (SAR) of Morpholino-Thienopyranone Derivatives

Abstract The 5-morpholino-7H-thieno[3,2-b]pyran-7-one (thienopyranone) scaffold represents a breakthrough chemotype in modern oncology and targeted therapeutics. Originally designed to overcome the pharmacokinetic limitations of early-generation phosphoinositide 3-kinase (PI3K) inhibitors, this scaffold was subsequently discovered to possess potent, dual-activity against the Bromodomain and Extra-Terminal (BET) family protein BRD4. This whitepaper provides a comprehensive analysis of the Structural Activity Relationship (SAR) of morpholino-thienopyranone derivatives, detailing the mechanistic causality behind their orthogonal inhibition of MYC, and providing validated experimental workflows for their characterization.

Evolution of the Thienopyranone Chemotype

The development of the morpholino-thienopyranone scaffold originated from efforts to improve the in vivo efficacy and enzymatic potency of early PI3K inhibitors [1]. Researchers discovered that replacing the central phenyl ring of older chromone-based scaffolds with a thiophene bioisostere fundamentally altered the electronic distribution and spatial geometry of the molecule.

This structural pivot led to the synthesis of 5-morpholino-7H-thieno[3,2-b]pyran-7-one. While initially optimized for PI3Kα inhibition, advanced profiling revealed a profound "off-target" effect that was, in fact, a highly desirable synthetic lethality: the scaffold concurrently binds to the acetyl-lysine recognition pockets of BRD4 bromodomains (BD1 and BD2) [2]. This dual-targeting capability allows these derivatives to attack the MYC oncogene from two orthogonal angles: promoting its degradation (via PI3K/AKT inhibition) and blocking its transcription (via BRD4 inhibition) [2].

Structural Activity Relationship (SAR) Deep Dive

The SAR of morpholino-thienopyranones is governed by three distinct pharmacophoric regions. Understanding the atomic-level interactions of each region is critical for rational drug design.

A. The Morpholino Group: The Dual-Anchor

The morpholine ring is a privileged moiety in kinase and epigenetic inhibitor design.

• PI3K Interaction: The oxygen atom of the morpholino group acts as a critical hydrogen-bond acceptor for the hinge region of the PI3K catalytic domain (specifically interacting with the backbone amide of Val851 in PI3Kα).

• BRD4 Interaction: In the acetyl-lysine binding pocket of BRD4 BD2, the same morpholino oxygen sits within hydrogen-bonding distance of the imidazole nitrogen of His437 [2].

• SAR Insight: Replacing the morpholino ring with a piperazine ring disrupts the PI3K hinge-binding capability but dramatically increases selectivity for BRD4 BD1 over BD2 (as seen in the derivative SRX3212) [3].

B. The Thienopyranone Core: The Rigid Scaffold

The fused thienopyranone system provides the necessary planarity to intercalate into the hydrophobic pockets of both targets.

• BRD4 Interaction: The thienopyrano group is restrained via a conserved pair of hydrogen bonds to Asn140 and Tyr97 of BRD4 BD1 [2]. The rigidity of the bicyclic system minimizes the entropic penalty upon binding.

C. Thiophene Substituents: Tuning Isoform Selectivity

Modifications at the C-2 or C-3 position of the thiophene ring dictate the molecule's selectivity profile across PI3K isoforms and BRD4 domains.

• Benzodioxane Moieties (e.g., SF2523): Bulky, electron-rich substituents like benzodioxane lock the molecule into a conformation that is highly favorable for PI3Kα and BRD4 BD1/BD2 [2].

• Ethylcarboxyl/Hydroxylamino Moieties (e.g., SF2535): Substituting the benzodioxane with an ethylcarboxyl group shifts the kinase selectivity profile from PI3Kα to PI3Kδ, a critical target in B-cell acute lymphoblastic leukemia (B-ALL) [4]. These substituents interact uniquely with Trp81 in BRD4, altering the binding thermodynamics [2].

Quantitative SAR Summary

Compound	Primary Target Profile	PI3Kα IC50	PI3Kδ IC50	BRD4 BD1 IC50/Kd	Key Structural Modification
SF1126	Pan-PI3K (Prodrug)	~1000 nM	N/A	>10,000 nM	Chromone core (Precursor scaffold)
SF2523	PI3Kα / BRD4	34 nM	158 nM	~250 nM	Benzodioxane substituent on thiophene
SF2535	PI3Kδ / BRD4	>1000 nM	25 nM	~250 nM	Ethylcarboxyl substituent on thiophene
SRX3212	BRD4 BD1 Selective	Inactive	Inactive	3.7 nM	Piperazine replacing morpholino ring

Mechanistic Causality: Orthogonal Inhibition of MYC

The clinical promise of morpholino-thienopyranones lies in their ability to dismantle the MYC signaling network. MYC is notoriously "undruggable" directly, making orthogonal inhibition a highly effective strategy.

Diagram 1: Dual PI3K/BRD4 orthogonal signaling blockade driving MYC depletion.

Causality Explained:

• Translational/Degradation Axis: PI3K normally activates AKT, which phosphorylates and inactivates GSK3β. By inhibiting PI3K, the thienopyranone relieves this inhibition. Active GSK3β phosphorylates MYC at Thr58, marking it for ubiquitination and proteasomal degradation [2].

• Transcriptional Axis: BRD4 normally binds to acetylated histones at the MYC promoter/enhancer regions to drive transcription. The thienopyranone competitively displaces BRD4, halting de novo MYC mRNA synthesis[2, 4].

Experimental Workflows & Self-Validating Protocols

To rigorously evaluate the SAR of novel thienopyranone derivatives, a self-validating experimental pipeline must be employed. As an application scientist, I emphasize controls that prove on-target mechanism of action rather than mere phenotypic cytotoxicity.

Diagram 2: Iterative experimental workflow for thienopyranone SAR validation.

Protocol 1: Biophysical Validation via NMR Titration

Objective: Confirm direct binding to the BRD4 BD1/BD2 acetyl-lysine pocket and map the binding interface of thiophene substituents.

• Step 1: Express and purify uniformly 15N-labeled BRD4 BD1 and BD2 domains using an E. coli expression system.

• Step 2: Prepare the NMR sample containing 0.1 mM 15N-labeled protein in 50 mM phosphate buffer (pH 7.0), 50 mM NaCl, and 10% D2O.

• Step 3: Acquire baseline 2D 1H-15N HSQC (Heteronuclear Single Quantum Coherence) spectra.

• Step 4: Titrate the thienopyranone derivative (e.g., SF2523) dissolved in d6-DMSO into the protein sample at molar ratios ranging from 0.5:1 to 5:1.

• Step 5: Monitor chemical shift perturbations (CSPs).

• Causality & Validation: If the compound binds the intended pocket, residues Asn140 and Tyr97 will exhibit significant CSPs. Self-Validation: Use a mutated BRD4 construct (e.g., N140A) as a negative control; binding affinity should drastically drop, confirming the specific H-bond interaction network [2].

Protocol 2: Cellular Orthogonal MYC Inhibition Assay

Objective: Validate that the compound induces MYC degradation via the PI3K/GSK3β axis and inhibits transcription via BRD4.

• Step 1: Seed MYC-driven cancer cells (e.g., SK-N-BE(2) neuroblastoma or B-ALL primary cells) in 6-well plates.

• Step 2: Treat cells with the thienopyranone derivative (0.1 μM – 5 μM) for 4, 8, and 24 hours.

• Step 3 (Transcription): Harvest RNA at 4 hours. Perform RT-qPCR for MYC mRNA. A rapid drop indicates successful BRD4 displacement from the promoter [4].

• Step 4 (Degradation): Pre-treat a parallel cohort of cells with the proteasome inhibitor MG132 (10 μM) for 1 hour prior to thienopyranone treatment.

• Step 5: Harvest protein at 8 hours and perform Western Blotting for p-AKT (Ser473), p-GSK3β (Ser9), and total MYC.

• Causality & Validation: The compound should reduce p-AKT and p-GSK3β. Total MYC should be depleted in standard conditions but rescued in the MG132-treated cohort. This proves that the disappearance of MYC protein is causally linked to proteasomal degradation driven by the PI3K/GSK3β axis, not merely transcriptional shutdown [2].

Conclusion and Future Perspectives

The morpholino-thienopyranone scaffold is a masterclass in polypharmacology. By leveraging a single rigid core to satisfy the structural requirements of two distinct protein classes (kinases and epigenetic readers), researchers can bypass the pharmacokinetic complexities of combination therapies. Future SAR campaigns will likely focus on fine-tuning the thiophene substituents to achieve exquisite isoform selectivity (e.g., PI3Kγ/δ over PI3Kα) while maintaining robust BRD4 engagement, thereby opening new therapeutic windows in immuno-oncology and hematological malignancies.

References

• Morales, G. A., Garlich, J. R., Su, J., Peng, X., Newblom, J., Weber, K., & Durden, D. L. (2013). Synthesis and Cancer Stem Cell-Based Activity of Substituted 5-Morpholino-7H-thieno[3,2-b]pyran-7-ones Designed as Next Generation PI3K Inhibitors. Journal of Medicinal Chemistry, 56(5), 1922-1939.[Link]

• Andrews, F. H., Singh, A. R., Joshi, S., Smith, C. A., Morales, G. A., Garlich, J. R., Durden, D. L., & Kutateladze, T. G. (2017). Dual-activity PI3K–BRD4 inhibitor for the orthogonal inhibition of MYC to block tumor growth and metastasis. Proceedings of the National Academy of Sciences, 114(7), E1072-E1080.[Link]

• Vann, K. R., Pal, D., Morales, G. A., Burgoyne, A. M., Durden, D. L., & Kutateladze, T. G. (2020). Design of thienopyranone-based BET inhibitors that bind multiple synthetic lethality targets. Scientific Reports, 10(1), 12027.[Link]

• Ruan, Y., Kim, H. N., Ogana, H. A., Wan, Z., Hurwitz, S., Nichols, C., Abdel-Azim, N., Coba, A., Seo, S., Loh, Y. E., Gang, E. J., Abdel-Azim, H., Hsieh, C. L., Lieber, M. R., Parekh, C., Pal, D., Bhojwani, D., Durden, D. L., & Kim, Y. M. (2021). Preclinical Evaluation of a Novel Dual Targeting PI3Kδ/BRD4 Inhibitor, SF2535, in B-Cell Acute Lymphoblastic Leukemia. Frontiers in Oncology, 11, 766888.[Link]

Orthogonal Targeting in Oncology: The Role of Thieno[3,2-b]pyran-7-one Scaffolds in Drug Discovery

Executive Summary

The transcription factor MYC is a master regulator of cell proliferation and is dysregulated in over 50% of human cancers. Historically, MYC has been considered "undruggable" due to its lack of deep, defined small-molecule binding pockets. As a Senior Application Scientist specializing in targeted therapeutics, I have observed that the most successful strategies to drug MYC rely on indirect, orthogonal inhibition.

The discovery of the 5-morpholino-7H-thieno[3,2-b]pyran-7-one scaffold represents a major breakthrough in this arena. Originally designed as a bioisosteric evolution of early chromone-based PI3K inhibitors, this unique chemotype serendipitously demonstrated profound dual-affinity for both Phosphoinositide 3-kinases (PI3K) and the Bromodomain and Extra-Terminal (BET) protein BRD4[1][2]. By simultaneously promoting MYC protein degradation (via PI3K/AKT/GSK-3β) and halting MYC gene transcription (via BRD4), thieno[3,2-b]pyran-7-one derivatives like SF2523 and SF2535 trigger an orthogonal "MYC collapse," offering a highly potent strategy for treating MYC-driven solid tumors and hematological malignancies[2][3].

Chemical Rationale: Bioisosteric Evolution

The architectural foundation of the thieno[3,2-b]pyran-7-one scaffold is rooted in the legacy of LY294002, a pioneering but pharmacologically limited chromone-based PI3K inhibitor. In chromones, the central phenyl ring anchors the molecule within the PI3K catalytic site.

To improve the pharmacokinetic profile and enzymatic potency, researchers at Semafore Pharmaceuticals and the University of Arizona executed a bioisosteric replacement, substituting the phenyl ring with a thiophene moiety[1].

• The Causality of the Thiophene Shift: Thiophene is a classical bioisostere for benzene, but it possesses a different electron density distribution and alters the dihedral angle of the adjacent pyranone ring. This structural tuning not only optimized the fit within the PI3K ATP-binding pocket but unexpectedly imparted the precise conformational geometry required to intercalate into the acetyllysine binding pocket of BRD4[1][2].

Mechanistic Paradigm: Orthogonal MYC Collapse

The therapeutic power of the thieno[3,2-b]pyran-7-one scaffold lies in its ability to trap cancer cells in a state of synthetic lethality through two distinct, converging pathways[2][4]:

• Kinase Inhibition (PI3K): By blocking PI3K, the scaffold halts the downstream phosphorylation of AKT. Inactive AKT relieves the suppression of GSK-3β. Active GSK-3β subsequently phosphorylates MYC at Threonine 58, marking the oncoprotein for ubiquitin-mediated proteasomal degradation[3].

• Epigenetic Inhibition (BRD4): Simultaneously, the scaffold acts as an epigenetic reader antagonist. By competitively binding to the bromodomains (BD1 and BD2) of BRD4, it displaces BRD4 from acetylated chromatin at the MYC promoter super-enhancers, abruptly halting MYC gene transcription[2][5].

Figure 1: Orthogonal MYC inhibition via dual PI3K and BRD4 targeting by thieno[3,2-b]pyran-7-ones.

Scaffold Synthesis and Validation Protocol

To ensure high-yield generation of the core intermediate—3-bromo-5-morpholino-7H-thieno[3,2-b]pyran-7-one —strict control over thermodynamic and kinetic parameters is required. Below is the self-validating methodology optimized for this scaffold[1].

Step 1: Enolate Formation and Alkylation

• Preparation: In an oven-dried flask under inert argon, dissolve N-acetylmorpholine (1.2 eq) in anhydrous THF.

• Kinetic Deprotonation: Cool the system to -78°C. Dropwise, add Lithium Diisopropylamide (LDA, 1.25 eq).

  • Causality: Using a strong, bulky base like LDA at cryogenic temperatures ensures irreversible, kinetic enolate formation, preventing unwanted self-condensation of the amide.

• Acyl Substitution: Introduce methyl 4-bromo-3-hydroxythiophene-2-carboxylate (1.0 eq) to the mixture. Stir for 2 hours, then slowly warm to room temperature.

• Validation: Quench with saturated NH₄Cl. Extract with EtOAc. TLC monitoring (UV 254 nm) should confirm the disappearance of the starting ester and the formation of the 1-(4-bromo-3-hydroxythiophen-2-yl)-3-morpholinopropane-1,3-dione intermediate.

Step 2: Intramolecular Cyclization-Dehydration

• Activation: Dissolve the purified 1,3-dione intermediate in anhydrous Dichloromethane (DCM).

• Cyclization: Add Trifluoromethanesulfonic anhydride (Tf₂O, 2.5 eq) portion-wise over 2 minutes at room temperature. Stir overnight.

  • Causality: Thiophene rings are notoriously electron-rich and susceptible to electrophilic degradation or polymerization under prolonged heating with standard Brønsted acids (e.g., HCl/AcOH). Tf₂O acts as a highly electrophilic dehydrating agent that rapidly activates the enol tautomer at room temperature, driving the cyclization-dehydration kinetically without degrading the thiophene core[1].

• Workup & Validation: Concentrate in vacuo, redissolve in methanol for 4 hours to quench excess anhydride, and neutralize with 5% aqueous NaHCO₃. Confirm the final 3-bromo-5-morpholino-7H-thieno[3,2-b]pyran-7-one product via LC-MS (Target [M+H]⁺ = 316.0/318.0) and ¹H NMR.

Figure 2: Step-by-step synthetic workflow for the core 7H-thieno[3,2-b]pyran-7-one scaffold.

Preclinical Efficacy: Quantitative Profiling

The modularity of the thieno[3,2-b]pyran-7-one scaffold allows for precise tuning of isoform selectivity. For instance, acts as a pan-PI3K/BRD4 inhibitor highly effective in solid tumors like neuroblastoma and renal cell carcinoma[2][4][6]. Conversely, functional group modifications led to , which skews selectivity toward the PI3Kδ isoform, making it highly targeted for hematological malignancies like B-Cell Acute Lymphoblastic Leukemia (B-ALL)[3][7].

Table 1: Comparative in vitro Kinase/Epigenetic Profiling of Key Thieno[3,2-b]pyran-7-one Derivatives

Compound	Target Profile Focus	PI3Kα IC₅₀ (nM)	PI3Kδ IC₅₀ (nM)	PI3Kγ IC₅₀ (nM)	BRD4 BD1 IC₅₀ (nM)
SF2523	Pan-PI3K / BRD4	34	27	158	241
SF2535	PI3Kδ / BRD4	714	27	1170	277

(Data aggregated from biochemical screening assays[6][7][8])

Conclusion & Future Perspectives

The thieno[3,2-b]pyran-7-one scaffold exemplifies the power of rational, structure-based drug design in overcoming historically "undruggable" targets like MYC. By merging kinase and epigenetic inhibition into a single pharmacophore, these compounds bypass the compensatory resistance mechanisms typically seen with monotherapies.

Looking forward, the immunomodulatory potential of this scaffold is immense. PI3Kδ inhibition is known to deplete regulatory T cells (Tregs) in the tumor microenvironment, while BRD4 inhibition downregulates the expression of immune checkpoints like PD-L1. Consequently, thieno[3,2-b]pyran-7-one derivatives are currently being evaluated not just as direct cytotoxic agents, but as prime candidates for combinatorial regimens with modern immune checkpoint inhibitors[9].

References

• Morales, G. A., Garlich, J., Su, J., & Durden, D. L. (2013). Synthesis and Cancer Stem Cell-Based Activity of Substituted 5-Morpholino-7H-thieno[3,2-b]pyran-7-ones Designed as Next Generation PI3K Inhibitors. Journal of Medicinal Chemistry.[Link]

• Andrews, F. H., Singh, A. R., Joshi, S., et al. (2017). Dual-activity PI3K–BRD4 inhibitor for the orthogonal inhibition of MYC to block tumor growth and metastasis. Proceedings of the National Academy of Sciences.[Link]

• Joshi, S., Singh, A. R., Zulcic, M., et al. (2021). Preclinical Evaluation of a Novel Dual Targeting PI3Kδ/BRD4 Inhibitor, SF2535, in B-Cell Acute Lymphoblastic Leukemia. Frontiers in Oncology.[Link]

• Qin, C., Hu, Y., Zhou, B., et al. (2022). Dual-target inhibitors of bromodomain and extra-terminal proteins in cancer: A review from medicinal chemistry perspectives. Acta Pharmaceutica Sinica B.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pnas.org [pnas.org]
• 3. Frontiers | Preclinical Evaluation of a Novel Dual Targeting PI3Kδ/BRD4 Inhibitor, SF2535, in B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 4. Dual inhibition of BRD4 and PI3K-AKT by SF2523 suppresses human renal cell carcinoma cell growth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dual-activity PI3K–BRD4 inhibitor for the orthogonal inhibition of MYC to block tumor growth and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Dual-target inhibitors of bromodomain and extra-terminal proteins in cancer: A review from medicinal chemistry perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. SF2535 [CAS: 1174428-44-4] BRD4/PI3K inhibitor | Glixxlabs.com High Quality Supplier [glixxlabs.com]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Advanced Application Note: Suzuki-Miyaura Cross-Coupling Protocols for 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one

Executive Summary & Strategic Rationale

The 5-morpholino-7H-thieno[3,2-b]pyran-7-one (TP) scaffold is a privileged pharmacophore in the development of next-generation oncology therapeutics. Most notably, it serves as the core structure for dual PI3K/BRD4 inhibitors (such as SF2523), which orthogonally block c-Myc expression and activation to halt tumor metastasis .

Derivatization at the C3 position of the thiophene ring is critical; this vector projects directly into the affinity pocket of the PI3K kinase domain and the acetyl-lysine binding site of BRD4 . This application note details field-validated Suzuki-Miyaura cross-coupling methodologies to functionalize the C3 position of 3-bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one . Because commercial availability of complex heteroaryl boronic acids can be a bottleneck, this guide covers both Direct Suzuki Coupling (where the TP scaffold is the electrophile) and Reverse Suzuki Coupling (where the TP scaffold is borylated into a nucleophile).

Dual PI3K/BRD4 inhibition pathway by thienopyranone derivatives blocking c-Myc driven proliferation.

Mechanistic Grounding & Experimental Causality

Coupling at the C3 position of the thienopyranone core presents unique electronic challenges. The pyran-7-one carbonyl and the morpholine oxygen create a push-pull electronic system that renders the thiophene ring relatively electron-deficient.

• Microwave Irradiation: The electron deficiency of the core increases the activation energy barrier for the oxidative addition of Palladium into the C(sp2)-Br bond. Microwave heating provides rapid, homogeneous energy transfer to overcome this barrier without degrading the morpholine moiety .

• Solvent and Base Selection (DME / Cs₂CO₃): Cesium carbonate is highly soluble in 1,2-dimethoxyethane (DME). The large ionic radius of the Cs⁺ cation creates a highly reactive, "naked" carbonate anion that rapidly forms the crucial boronate complex, accelerating the transmetalation step. Furthermore, DME acts as a bidentate ligand that stabilizes the Pd intermediate at high temperatures.

• Nickel-Catalyzed Borylation: For the reverse Suzuki strategy, NiCl₂(dppf) is utilized instead of Palladium. Nickel is highly effective at inserting into the inert C(sp2)-Br bonds of electron-deficient heteroaromatics, and the addition of dppp (1,3-bis(diphenylphosphino)propane) suppresses unwanted homocoupling of the TP core .

Experimental Protocols (Self-Validating Systems)

Protocol A: Direct Microwave-Assisted Suzuki-Miyaura Coupling

Objective: Direct arylation of 3-bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one using commercial boronic acids.

• Preparation: In an oven-dried 2 mL microwave vial, combine 3-bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one (1.0 eq), the desired aryl/heteroaryl boronic acid (1.5 eq), and Cs₂CO₃ (2.5 eq).

• Degassing (Crucial Step): Add anhydrous DME (1.5 mL). Purge the suspension with Argon for 5 minutes. Causality: Ambient oxygen rapidly oxidizes the electron-rich Pd(0) active species into inactive Pd(II) complexes, which will prematurely halt the catalytic cycle.

• Catalyst Addition: Quickly add Pd(PPh₃)₄ or PdCl₂(dppf) (0.05 eq) and seal the vial with a crimp cap.

• Reaction: Subject the vial to microwave irradiation at 130 °C – 140 °C for 15–20 minutes.

• In-Process Control (IPC) & Validation: Sample 5 µL of the mixture, dilute in MeOH, and analyze via LC-MS.

  • Self-Validation Metric: The starting material exhibits a distinct 1:1 isotopic doublet at m/z ~316/318 due to ⁷⁹Br/⁸¹Br. The reaction is complete when this doublet disappears and is replaced by the product mass (e.g., m/z 314 for a phenyl substitution).

• Workup: Dilute the mixture with EtOAc and wash with 5% aqueous NaHCO₃ to remove boronic acid residues and cesium salts. Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography.

Protocol B: Two-Step "Reverse" Borylation and Cross-Coupling

Objective: Convert the 3-bromo core into a nucleophilic boronic acid to couple with complex, non-commercial aryl iodides .

Step 1: Borylation

• In a microwave vial, combine the 3-bromo TP scaffold (1.0 eq), pinacolborane (3.0 eq), NiCl₂(dppf) (0.1 eq), and dppp (0.1 eq) in anhydrous 1,4-dioxane.

• Irradiate at 160 °C for 30 minutes.

• Hydrolysis (Causality): Treat the crude mixture with 1 M HCl for 2 hours. Hydrolyzing the pinacol ester to the free boronic acid significantly increases its solubility in aqueous-organic mixtures, accelerating transmetalation in the subsequent coupling step.

• IPC Validation: LC-MS should show a shift from the m/z 316/318 doublet to m/z 282 [M+H]⁺ (free boronic acid).

Step 2: Reverse Coupling

• Combine the newly synthesized TP-boronic acid (1.2 eq) with the target aryl iodide (1.0 eq), PdCl₂(dppf) (0.05 eq), and Cs₂CO₃ (2.5 eq) in DME.

• Microwave at 140 °C for 15 minutes. Purify as described in Protocol A.

Direct vs. Reverse Suzuki-Miyaura cross-coupling workflows for C3-derivatization.

Quantitative Data & Optimization Parameters

The following table summarizes the optimized parameters and expected yields for the functionalization of the thienopyranone core based on empirical data from PI3K inhibitor development campaigns.

Strategy	Electrophile	Nucleophile	Catalyst System	Solvent / Base	Temp / Time (MW)	Expected Yield
Direct Suzuki	3-Bromo-TP	Ar-B(OH)₂	Pd(PPh₃)₄ (5 mol%)	DME / Cs₂CO₃	130 °C, 15 min	65% - 85%
Direct Suzuki	3-Bromo-TP	Ar-B(pin)	PdCl₂(dppf) (5 mol%)	DME / Cs₂CO₃	140 °C, 20 min	60% - 80%
Borylation	3-Bromo-TP	Pinacolborane	NiCl₂(dppf) + dppp	Dioxane / Et₃N	160 °C, 30 min	70% - 90%
Reverse Suzuki	Ar-I / Ar-Br	TP-Boronic Acid	PdCl₂(dppf) (5 mol%)	DME / Cs₂CO₃	140 °C, 15 min	55% - 75%

References

• Morales, G. A., Garlich, J. R., Su, J., Peng, X., Newcomb, R., et al. (2013). "Synthesis and Cancer Stem Cell-Based Activity of Substituted 5-Morpholino-7H-thieno[3,2-b]pyran-7-ones Designed as Next Generation PI3K Inhibitors." Journal of Medicinal Chemistry, 56(5), 1922–1939. URL:[Link]

• Ran, X., et al. (2025). "Design, Synthesis, and Biological Evaluation of Thieno[3,2-d]pyrimidine Derivatives as the First Bifunctional PI3Kδ Isoform Selective/Bromodomain and Extra-Terminal Inhibitors." Journal of Medicinal Chemistry. URL:[Link]

• Andrews, F. H., Singh, A. R., Joshi, S., Smith, C. A., Morales, G. A., et al. (2017). "Dual-activity PI3K-BRD4 inhibitor for the orthogonal inhibition of MYC to block tumor growth and metastasis." Proceedings of the National Academy of Sciences (PNAS), 114(7), E1072-E1080. URL:[Link]

Application Note: Synthesis and Evaluation of Dual PI3K/BRD4 Inhibitors Based on a Thienopyranone Scaffold

Introduction: The Rationale for Dual PI3K/BRD4 Inhibition

In the landscape of cancer therapeutics, the phosphatidylinositol-3-kinase (PI3K) and the Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4, represent two powerful, converging nodes in oncogenic signaling. The PI3K/AKT/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is a frequent event in a wide range of human cancers.[1][2] BRD4, an epigenetic "reader," plays a critical role in the transcriptional regulation of key oncogenes, most notably MYC.[3]

Given the extensive crosstalk between these pathways, a therapeutic strategy that simultaneously targets both PI3K and BRD4 offers a compelling approach to overcome resistance mechanisms and achieve synergistic antitumor effects.[4][5][6] For instance, inhibiting PI3K can promote the degradation of the MYC protein, while BRD4 inhibition suppresses its transcription.[7] This dual-pronged attack on a master regulator of tumor cell proliferation and survival forms the basis of our hypothesis. The thienopyranone scaffold has been identified as a privileged structure, serving as a foundation for potent PI3K inhibitors.[1][8] This application note provides a detailed methodology for leveraging this scaffold to design and synthesize novel dual PI3K/BRD4 inhibitors, exemplified by the hypothetical molecule TP-DBI-01 .

Design Strategy: Merging Pharmacophores

The design of TP-DBI-01 is a rational fusion of key pharmacophoric features required for potent inhibition of both PI3K and BRD4.

• PI3K Pharmacophore : The 5-morpholino-7H-thieno[3,2-b]pyran-7-one core is a well-established hinge-binding motif for PI3K.[1][8] The morpholine oxygen acts as a crucial hydrogen bond acceptor within the ATP-binding pocket of the enzyme.[9][10]

• BRD4 Pharmacophore : To confer BRD4 inhibitory activity, we introduce a functionalized side chain that mimics the acetylated lysine (KAc) binding motif recognized by the bromodomains of BRD4. This is achieved by incorporating a substituted aromatic group linked via an amide bond, designed to occupy the hydrophobic KAc binding pocket and form key interactions with conserved residues.[11][12][13]

The resulting chimeric molecule, TP-DBI-01 , is designed to orthogonally engage both targets, maximizing therapeutic impact.[5]

Signaling Pathway Overview

The diagram below illustrates the central roles of PI3K and BRD4 in promoting cell survival and proliferation, and how a dual inhibitor can disrupt these oncogenic signals at two critical junctures.

Caption: PI3K and BRD4 signaling pathways and points of inhibition.

Experimental Workflow

The overall process, from chemical synthesis to biological validation, follows a structured workflow to ensure reproducibility and data integrity.

Caption: Overall experimental workflow from synthesis to analysis.

PART 1: Synthetic Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. Handle all reagents and solvents with care, consulting their respective Safety Data Sheets (SDS) before use.

Protocol 1.1: Synthesis of Key Intermediate - 2-bromo-5-morpholino-7H-thieno[3,2-b]pyran-7-one

This protocol is adapted from established methods for synthesizing thienopyranone-based PI3K inhibitors.[8][14]

Materials:

Reagent	M.W.	Amount	Moles
2,5-dibromo-3-(carboxymethyl)thiophene	329.00	10.0 g	30.4 mmol
Acetic Anhydride	102.09	50 mL	-
Morpholine	87.12	7.94 g (8.0 mL)	91.2 mmol

| Dichloromethane (DCM) | 84.93 | 150 mL | - |

Procedure:

• Cyclization: Suspend 2,5-dibromo-3-(carboxymethyl)thiophene (10.0 g, 30.4 mmol) in acetic anhydride (50 mL). Heat the mixture to reflux (approx. 140°C) for 3 hours.

  • Causality: Acetic anhydride acts as both a solvent and a dehydrating agent to facilitate the intramolecular Friedel-Crafts acylation, forming the pyranone ring.

• Work-up: Allow the reaction to cool to room temperature. Pour the mixture slowly into ice-cold water (200 mL) with vigorous stirring to quench the excess acetic anhydride.

• Extraction: Extract the aqueous mixture with dichloromethane (3 x 50 mL). Combine the organic layers, wash with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL), then dry over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude 2,5-dibromo-7H-thieno[3,2-b]pyran-7-one.

• Amination: Dissolve the crude dibromo-intermediate in dichloromethane (150 mL). Add morpholine (8.0 mL, 91.2 mmol, 3 eq.) dropwise at room temperature. Stir the reaction for 12 hours.

  • Causality: Morpholine acts as a nucleophile, displacing one of the bromine atoms. The C5 position is generally more reactive towards nucleophilic aromatic substitution in this scaffold.

• Final Purification: Wash the reaction mixture with 1M HCl (2 x 50 mL) and water (1 x 50 mL). Dry the organic layer over sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel (eluent: 30-50% ethyl acetate in hexanes) to afford the title compound as a solid.

  • Expected Yield: 60-70%.

  • Characterization: Confirm structure via ¹H NMR, ¹³C NMR, and LC-MS.

Protocol 1.2: Synthesis of Final Compound TP-DBI-01 via Suzuki Coupling and Amide Formation

This protocol employs standard cross-coupling and amide bond formation reactions.

Materials:

Reagent	M.W.	Amount	Moles
2-bromo-5-morpholino-intermediate	334.19	1.0 g	2.99 mmol
(4-(aminomethyl)phenyl)boronic acid	150.96	0.54 g	3.59 mmol
Pd(PPh₃)₄	1155.56	173 mg	0.15 mmol
2M Sodium Carbonate Solution	-	6.0 mL	12.0 mmol
1,4-Dioxane	88.11	20 mL	-
3-methoxybenzoyl chloride	170.59	0.56 g	3.29 mmol
Triethylamine (TEA)	101.19	0.5 mL	3.59 mmol

| Dichloromethane (DCM) | 84.93 | 20 mL | - |

Procedure:

• Suzuki Coupling: To a solution of the bromo-intermediate (1.0 g, 2.99 mmol) in 1,4-dioxane (20 mL), add (4-(aminomethyl)phenyl)boronic acid (0.54 g, 3.59 mmol) and 2M aqueous sodium carbonate (6.0 mL).

• Catalysis: Degas the mixture by bubbling argon through it for 15 minutes. Add tetrakis(triphenylphosphine)palladium(0) (173 mg, 5 mol%).

  • Causality: Pd(PPh₃)₄ is a common and effective catalyst for Suzuki cross-coupling, which forms a new carbon-carbon bond between the thienopyranone core and the phenyl ring.

• Reaction: Heat the reaction mixture to 90°C and stir under an argon atmosphere for 8 hours. Monitor progress by TLC or LC-MS.

• Work-up: After cooling, dilute the reaction with ethyl acetate (50 mL) and water (30 mL). Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 20 mL). Combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate.

• Amide Coupling: Dissolve the crude amine intermediate from the previous step in dichloromethane (20 mL) and cool to 0°C. Add triethylamine (0.5 mL, 3.59 mmol).

• Acylation: Add a solution of 3-methoxybenzoyl chloride (0.56 g, 3.29 mmol) in DCM (5 mL) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Causality: Triethylamine acts as a base to neutralize the HCl byproduct of the acylation reaction, driving the formation of the amide bond.

• Final Purification: Wash the reaction mixture with water and brine. Dry the organic layer and concentrate. Purify the final product, TP-DBI-01 , by column chromatography (eluent: 50-80% ethyl acetate in hexanes) followed by recrystallization if necessary.

  • Expected Yield: 50-65% over two steps.

  • Characterization: Full characterization via ¹H NMR, ¹³C NMR, HRMS, and HPLC for purity assessment (>95%).

PART 2: In Vitro Biological Evaluation Protocols

Protocol 2.1: PI3Kα Biochemical Activity Assay (Luminescent)

This protocol measures the amount of ADP produced as a result of PI3Kα kinase activity, using a system like the ADP-Glo™ Kinase Assay.[15][16]

Materials:

Reagent	Description
Recombinant human PI3Kα	p110α/p85α complex
PI3K Substrate (PIP2)	Phosphatidylinositol 4,5-bisphosphate
ATP	Adenosine triphosphate
Kinase Assay Buffer	e.g., 40mM Tris, 20mM MgCl₂, 0.1 mg/ml BSA, pH 7.4
ADP-Glo™ Reagent	Terminates kinase reaction, depletes ATP
Kinase Detection Reagent	Converts ADP to ATP, generates light

| TP-DBI-01 | Test compound, serially diluted in DMSO |

Procedure:

• Compound Plating: Prepare serial dilutions of TP-DBI-01 (e.g., from 100 µM to 1 nM) in a 384-well white assay plate. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

• Enzyme Addition: Add recombinant PI3Kα enzyme to all wells except the "no enzyme" control.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of the PIP2 substrate and ATP. Incubate at room temperature for 1 hour.

• Signal Generation (Step 1): Add ADP-Glo™ Reagent to all wells to stop the reaction and deplete the remaining ATP. Incubate for 40 minutes.

• Signal Generation (Step 2): Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Plot the data and fit to a four-parameter dose-response curve to determine the IC₅₀ value.

Protocol 2.2: BRD4(BD1) Target Engagement Assay (NanoBRET™)

This protocol measures the ability of the test compound to displace a fluorescent tracer from BRD4 in live cells, providing a direct measure of target engagement.[17][18][19][20]

Materials:

Reagent	Description
HEK293 cells	Human embryonic kidney cell line
NanoLuc®-BRD4 plasmid	Vector expressing BRD4 fused to NanoLuc® luciferase
Transfection Reagent	e.g., Lipofectamine® 3000
NanoBRET™ Tracer	Fluorescent ligand that binds BRD4
Nano-Glo® Substrate	Substrate for NanoLuc® luciferase

| TP-DBI-01 | Test compound, serially diluted in DMSO |

Procedure:

• Transfection: Transiently transfect HEK293 cells with the NanoLuc®-BRD4 plasmid and plate in a 96-well white-bottom cell culture plate. Incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of TP-DBI-01 . Add the compound dilutions and a fixed concentration of the NanoBRET™ Tracer to the cells. Incubate for 2 hours at 37°C.

  • Causality: If TP-DBI-01 binds to BRD4, it will compete with and displace the fluorescent tracer, leading to a decrease in the BRET signal.

• Signal Detection: Add the Nano-Glo® Substrate to the wells.

• Data Acquisition: Immediately measure the luminescence at two wavelengths (donor ~460 nm, acceptor ~618 nm) using a BRET-capable plate reader.

• Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission). Plot the BRET ratio against the compound concentration and fit to a dose-response curve to determine the IC₅₀ value for target engagement.

Expected Results & Data Summary

The synthesized compound TP-DBI-01 is expected to demonstrate potent inhibitory activity against both PI3Kα and BRD4. The data can be summarized as follows:

Compound	PI3Kα IC₅₀ (nM)	BRD4(BD1) NanoBRET™ IC₅₀ (nM)	Purity (HPLC)
TP-DBI-01	e.g., 25	e.g., 80	>98%
Literature PI3K Inhibitor	e.g., 10	>10,000	>98%
Literature BRD4 Inhibitor	>10,000	e.g., 50	>98%

Conclusion

This application note provides a comprehensive and rational framework for the synthesis and evaluation of novel dual PI3K/BRD4 inhibitors built upon the versatile thienopyranone scaffold. The detailed protocols offer a clear path from molecular design and synthesis to robust biochemical and cellular characterization. By following these self-validating methodologies, researchers can efficiently develop and profile next-generation dual-acting inhibitors like TP-DBI-01 , contributing to the advancement of targeted cancer therapies.

References

• SF2523: Dual PI3K/BRD4 Inhibitor Blocks Tumor Immunosuppression and Promotes Adaptive Immune Responses in Cancer. American Association for Cancer Research Journals. [Link]

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• Synthesis and Cancer Stem Cell-Based Activity of Substituted 5-Morpholino-7H-thieno[3,2-b]pyran-7-ones Designed as Next Generation PI3K Inhibitors. Journal of Medicinal Chemistry. [Link]

• Pharmacophore modeling and 3D-QSAR analysis of phosphoinositide 3-kinase p110alpha inhibitors. PubMed. [Link]

• Design of thienopyranone-based BET inhibitors that bind multiple synthetic lethality targets. Nature Communications. [Link]

• Pharmacophore-based virtual screening, molecular docking, molecular dynamics simulation, and biological evaluation for the discovery of novel BRD4 inhibitors. PubMed. [Link]

• Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold. National Center for Biotechnology Information, PMC. [Link]

• Investigation of novel ligand targeting bromodomain-containing protein 4 (BRD4) for cancer drug discovery: complete pharmacophore approach. Taylor & Francis Online. [Link]

• Identification of Novel Bromodomain-Containing Protein 4 (BRD4) Binders through 3D Pharmacophore-Based Repositioning Screening Campaign. National Center for Biotechnology Information, PMC. [Link]

• Synthesis and cancer stem cell-based activity of substituted 5-morpholino-7H-thieno[3,2-b]pyran-7-ones designed as next generation PI3K inhibitors. PubMed. [Link]

• Dual PI3K/BRD4 Inhibitory Chemotype for Maximum Inhibition of MYC and Cancer. Grantome. [Link]

• Design of novel PI3Kα and PI3Kγ inhibitors for cancer treatment using pharmacophore, protein-ligand contacts, and machine learning methods. PubMed. [Link]

• Discovery of Novel PI3K/BRD4 Dual Inhibitors for Esophageal Cancer: Rational Design, Optimization, and Senescence-Inducing Mechanisms. Journal of Medicinal Chemistry. [Link]

• Design, Synthesis, and Biological Evaluation of Novel Thienopyrimidine Derivatives as PI3Kα Inhibitors. MDPI. [Link]

• Preclinical Evaluation of a Novel Dual Targeting PI3Kδ/BRD4 Inhibitor, SF2535, in B-Cell Acute Lymphoblastic Leukemia. Frontiers in Oncology. [Link]

• A combinatorial screening protocol for identifying novel and highly potent dual-target inhibitor of BRD4 and STAT3 for kidney cancer therapy. Frontiers in Pharmacology. [Link]

• Design, synthesis and biological evaluation of new thieno[2,3-d] pyrimidine derivatives as targeted therapy for PI3K with molecular modelling study. National Center for Biotechnology Information, PMC. [Link]

• Identification of Novel Bromodomain-Containing Protein 4 (BRD4) Binders through 3D Pharmacophore-Based Repositioning Screening Campaign. PubMed. [Link]

• PI3Kα (p110α/p85) Assay Kit. BPS Bioscience. [Link]

• BRD4 NanoBRET TE Intracellular Assay. Reaction Biology. [Link]

• PI3K (p110alpha/p85alpha) Kinase Enzyme Activity Assay Kit. DiscoverX. [Link]

• e-Pharmacophore model for PI-103. ResearchGate. [Link]

• NanoBRET assays for PROTAC evaluation in the cellular context. Selvita. [Link]

• Rational Design, Synthesis, and SAR of a Novel Thiazolopyrimidinone Series of Selective PI3K-beta Inhibitors. National Institutes of Health. [Link]

• Design, synthesis and anti-ovarian cancer activities of thieno[2,3-d]pyrimidine based chimeric BRD4 inhibitor/nitric oxide-donator. EMBL-EBI. [Link]

• PI3Kα inhibitor pharmacophore model with (1) and (2) depicted in green... ResearchGate. [Link]

• Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and 6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity, and Computational Studies. MDPI. [Link]

• BET Bromodomain Inhibitors With One-step Synthesis Discovered from Virtual Screen. National Center for Biotechnology Information, PMC. [Link]

• Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs. National Center for Biotechnology Information, PMC. [Link]

• Scaffold oriented synthesis. Part 1: Design, preparation, and biological evaluation of thienopyrazoles as kinase inhibitors. PubMed. [Link]

• Synthesis and Structure-Activity Relationships of Aristoyagonine Derivatives as Brd4 Bromodomain Inhibitors with X-ray Co-Crystal Research. VIVO. [Link]

• Design, synthesis, and in silico studies of new quinazolinones tagged thiophene, thienopyrimidine, and thienopyridine scaffolds as antiproliferative agents with potential p38α MAPK kinase inhibitory effects. RSC Publishing. [Link]

• Recent Advances in the Chemistry of Thienopyranone Heterocycles: Synthesis, Reactivity, and Application. Scilit. [Link]

• Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. MDPI. [Link]

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Application Note: Structural Elucidation of 3-bromo-thieno[2,3-c]pyran-4-one using NMR and Mass Spectrometry

Abstract

This application note provides a comprehensive guide to the characterization of 3-bromo-thieno[2,3-c]pyran-4-one, a heterocyclic compound of interest in medicinal chemistry and drug development. We detail the application of Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS) for unambiguous structure confirmation, purity assessment, and fragmentation analysis. This document outlines optimized protocols for data acquisition and provides an in-depth interpretation of the resulting spectral data, establishing a benchmark for the analysis of related brominated thienopyranone scaffolds.

Introduction: The Significance of Thienopyranones in Drug Discovery

Thienopyranone derivatives are a class of heterocyclic compounds that have garnered significant attention in pharmaceutical research due to their diverse biological activities. The fusion of a thiophene ring with a pyranone moiety creates a scaffold that can be readily functionalized to interact with a variety of biological targets. The introduction of a bromine atom, as in 3-bromo-thienopyranone, offers a strategic handle for further synthetic modifications via cross-coupling reactions, while also potentially enhancing biological potency.

Accurate and unequivocal structural characterization is a cornerstone of the drug development process, ensuring the integrity of structure-activity relationship (SAR) studies. NMR and mass spectrometry are indispensable tools in this regard, providing detailed insights into the molecular architecture and composition of novel chemical entities. This application note serves as a detailed guide for researchers engaged in the synthesis and analysis of 3-bromo-thieno[2,3-c]pyran-4-one and its analogs.

Principles of Spectroscopic Analysis

The structural elucidation of 3-bromo-thieno[2,3-c]pyran-4-one relies on the synergistic application of NMR and mass spectrometry.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide a detailed map of the carbon-hydrogen framework of the molecule. Chemical shifts (δ) are indicative of the electronic environment of each nucleus, while spin-spin coupling constants (J) reveal the connectivity of neighboring atoms. For 3-bromo-thieno[2,3-c]pyran-4-one, NMR is crucial for confirming the substitution pattern on the heterocyclic core.

• Mass Spectrometry (MS): Mass spectrometry provides the exact molecular weight and elemental composition of the analyte. High-resolution mass spectrometry (HRMS) is particularly powerful for confirming the molecular formula with high accuracy. Furthermore, the fragmentation pattern observed in the mass spectrum offers valuable clues about the molecule's structure and stability. The presence of bromine, with its characteristic isotopic distribution (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), results in a distinctive M/M+2 isotopic pattern in the mass spectrum, which is a key diagnostic feature.[1]

Experimental Protocols

NMR Sample Preparation

The quality of NMR data is highly dependent on proper sample preparation.[2]

Protocol:

• Sample Weighing: Accurately weigh 5-10 mg of purified 3-bromo-thienopyranone.

• Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial.[2] The choice of solvent can influence chemical shifts, so consistency is key.

• Filtration: To remove any particulate matter that could degrade spectral quality, filter the solution through a pipette plugged with glass wool directly into a high-quality 5 mm NMR tube.[3]

• Homogenization: Gently agitate the NMR tube to ensure a homogeneous solution.

• Labeling: Clearly label the NMR tube with the sample identification.

Mass Spectrometry Sample Preparation

Protocol for Electrospray Ionization (ESI):

• Solution Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Filtration: Filter the solution using a 0.22 µm syringe filter to remove any particulates.

• Infusion: The sample can be introduced into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

NMR Data Acquisition and Interpretation

¹H NMR Spectroscopy

The ¹H NMR spectrum provides information on the number, environment, and connectivity of protons in the molecule.

Expected ¹H NMR Data for 3-bromo-thienopyranone:

Proton Assignment	Chemical Shift (δ, ppm) (Hypothetical)	Multiplicity	Coupling Constant (J, Hz)
H-2	7.8 - 8.0	s	-
H-5	7.5 - 7.7	d	~5.0
H-6	7.1 - 7.3	d	~5.0

Interpretation:

• The proton at the C-2 position is expected to appear as a singlet in the downfield region due to the deshielding effects of the adjacent carbonyl group and the bromine atom.

• The two protons on the thiophene ring (H-5 and H-6) are expected to appear as doublets due to coupling with each other. Their chemical shifts will be influenced by the fused pyranone ring and the sulfur atom.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the number of unique carbon atoms and their chemical environments.

Expected ¹³C NMR Data for 3-bromo-thienopyranone:

Carbon Assignment	Chemical Shift (δ, ppm) (Hypothetical)
C=O (C-4)	175 - 180
C-O (C-7a)	160 - 165
C-Br (C-3)	110 - 115
C-2	140 - 145
C-3a	120 - 125
C-5	128 - 132
C-6	125 - 128
C-7	150 - 155

Interpretation:

• The carbonyl carbon (C-4) will be the most downfield signal.

• The carbon attached to the bromine (C-3) will have its chemical shift influenced by the heavy atom effect.

• The remaining carbons of the fused ring system will appear in the aromatic region, with their specific shifts determined by their position relative to the heteroatoms and the carbonyl group.

Mass Spectrometry Data Acquisition and Interpretation

High-Resolution Mass Spectrometry (HRMS)

HRMS provides the accurate mass of the molecular ion, which is used to determine the elemental composition.

Expected HRMS Data for 3-bromo-thienopyranone (C₉H₅BrO₂S):

Ion	Calculated m/z	Observed m/z
[M+H]⁺ (⁷⁹Br)	258.9299	(Hypothetical)
[M+H]⁺ (⁸¹Br)	260.9278	(Hypothetical)

Interpretation:

• The observation of two peaks with a mass difference of approximately 2 Da and a near 1:1 intensity ratio is a definitive indicator of the presence of a single bromine atom.[1]

• The high-resolution measurement allows for the confident assignment of the molecular formula, confirming the presence of carbon, hydrogen, bromine, oxygen, and sulfur in the expected quantities.

Fragmentation Analysis (MS/MS)

Tandem mass spectrometry (MS/MS) experiments can be performed to induce fragmentation of the molecular ion, providing structural insights.

Predicted Fragmentation Pathway:

Caption: Predicted fragmentation of 3-bromo-thienopyranone.

Interpretation:

• Loss of Carbon Monoxide (CO): A common fragmentation pathway for pyranones is the loss of a neutral CO molecule from the carbonyl group.[4] This would result in a fragment ion with an m/z of 230/232.

• Loss of Bromine Radical (•Br): Cleavage of the C-Br bond would lead to a fragment ion at m/z 181.

• Further Fragmentation: The initial fragments can undergo further fragmentation, providing additional structural information. For example, the fragment at m/z 230/232 could lose a CHO radical to give a fragment at m/z 201/203.

Workflow Diagrams

NMR Analysis Workflow

Caption: Workflow for NMR analysis of 3-bromo-thienopyranone.

Mass Spectrometry Analysis Workflow

Sources

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• 4. chem.libretexts.org [chem.libretexts.org]

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one

Abstract

This application note provides a comprehensive guide to the development of robust analytical and preparative High-Performance Liquid Chromatography (HPLC) methods for the purification of 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one. This thienopyranone derivative, noted for its potential as a next-generation PI3K inhibitor, presents unique purification challenges due to its structural characteristics.[1] We detail a systematic approach, beginning with an analysis of the molecule's physicochemical properties to inform the strategic selection of stationary and mobile phases. This guide provides detailed, step-by-step protocols for both analytical-scale purity assessment and preparative-scale isolation, emphasizing the critical role of mobile phase pH control to ensure optimal peak shape and resolution. Troubleshooting guidelines and workflow visualizations are included to equip researchers, scientists, and drug development professionals with the necessary tools for efficient and successful purification.

Introduction and Molecular Analysis

The compound 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one belongs to a class of heterocyclic molecules with significant interest in medicinal chemistry.[1] Effective purification is paramount to ensure that downstream biological assays are conducted with material of the highest possible purity, free from synthetic byproducts or unreacted starting materials. The successful development of an HPLC method hinges on understanding the analyte's interaction with the stationary and mobile phases.[2]

Structural Features Influencing Chromatography:

• Thieno[3,2-b]pyran-7-one Core: This fused aromatic ring system is relatively hydrophobic and possesses π-electrons, making it susceptible to π–π interactions with appropriate stationary phases.[2][3]

• Morpholin-4-yl Substituent: The morpholine group contains a basic nitrogen atom. This feature is critical, as the molecule's overall charge state is dependent on the mobile phase pH.[4] At acidic pH, the nitrogen is protonated, increasing the molecule's polarity. Inadequate pH control can lead to undesirable interactions with the stationary phase, causing significant peak tailing.[5]

• Bromo Group: The bromine atom increases the molecular weight and overall hydrophobicity of the compound.

Based on this analysis, Reversed-Phase HPLC (RP-HPLC) is the most suitable purification strategy, as it effectively separates moderately polar to non-polar organic compounds.[6][7] Our strategy will focus on mitigating the negative chromatographic effects of the basic morpholino group while leveraging the hydrophobic character of the core structure.

HPLC Method Development Strategy

The development of an efficient HPLC method is a systematic process aimed at achieving the optimal balance of resolution, analysis time, and sensitivity.[8] The following sections detail the rationale behind the selection of key chromatographic parameters.

Caption: HPLC Method Development Workflow.

Stationary Phase Selection

The choice of stationary phase is the most powerful tool for controlling selectivity in HPLC.[2]

• Primary Choice (C18): A C18 (octadecylsilyl) bonded silica column is the recommended starting point. Its non-polar nature provides strong hydrophobic interactions with the thienopyranone core, ensuring adequate retention.[5][9] Modern, high-purity silica C18 columns with end-capping minimize exposed silanol groups, which is advantageous for basic compounds.[7]

• Alternative Choice (Phenyl-Hexyl): If selectivity between the target compound and closely related impurities is insufficient on a C18 phase, a Phenyl-Hexyl column can be employed. This phase offers alternative selectivity through π–π interactions with the aromatic core of the analyte.[2][3]

Mobile Phase Optimization

The mobile phase composition directly influences retention time, peak shape, and resolution.[10][11]

• Organic Modifier: Acetonitrile (ACN) is generally preferred over methanol as the initial organic modifier. ACN typically provides lower backpressure and better UV transparency at low wavelengths.[5] However, switching to methanol can alter selectivity and may be a useful tool for optimizing separation from difficult impurities.[11]

• Aqueous Phase and pH Control: This is the most critical parameter for achieving good peak shape. The basic morpholino group can interact with residual, acidic silanol groups on the silica stationary phase, causing peak tailing.[4] To prevent this, an acidic modifier must be added to the mobile phase.

  • 0.1% Formic Acid (FA) or 0.1% Trifluoroacetic Acid (TFA): Adding a small amount of acid to the aqueous phase (e.g., bringing the pH to ~2.5-3.5) ensures that the morpholino nitrogen is consistently protonated.[5][12] This charged form is repelled by the hydrophobic stationary phase and minimizes secondary interactions with silanols, resulting in sharp, symmetrical peaks.[5] FA is generally preferred for mass spectrometry (MS) compatibility.[11]

• Elution Mode: A gradient elution, where the percentage of the organic modifier is increased over time, is highly recommended for initial method development and for purifying samples from a crude reaction mixture.[6] This approach ensures that both early and late-eluting impurities are effectively separated within a reasonable timeframe.[13]

Protocol 1: Analytical RP-HPLC for Purity Assessment

This protocol is designed to rapidly assess the purity of synthesized batches of 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one and to serve as the foundation for the preparative method.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 0.1 mg of the compound in 1 mL of a 50:50 mixture of Acetonitrile and Water.[5] Vortex to ensure complete dissolution. Filter the sample through a 0.22 µm syringe filter before injection to remove particulates.

• System Equilibration: Purge the HPLC system and equilibrate the column with the initial mobile phase conditions (e.g., 95% Mobile Phase A, 5% Mobile Phase B) for at least 10-15 column volumes, or until a stable baseline is achieved.

• Injection and Data Acquisition: Inject the prepared sample and run the gradient method as detailed in Table 1. Monitor the chromatogram at the determined optimal wavelength.

Table 1: Analytical HPLC Method Parameters

Parameter	Specification	Rationale
HPLC System	Standard Analytical HPLC/UHPLC	Capable of binary gradient elution and UV detection.
Column	C18 Reversed-Phase, 150 x 4.6 mm, 5 µm	Standard dimensions for good resolution and efficiency.[5]
Mobile Phase A	HPLC-grade Water + 0.1% Formic Acid (v/v)	Acid modifier for peak shape control.[12]
Mobile Phase B	HPLC-grade Acetonitrile + 0.1% Formic Acid (v/v)	Common organic modifier with good UV transparency.[5]
Gradient Elution	5% to 95% B over 15 min; hold at 95% B for 3 min; return to 5% B over 1 min; re-equilibrate for 5 min.	A broad gradient is effective for separating complex mixtures and determining the approximate elution composition.[6]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Elevated temperature can improve efficiency and reduce backpressure.
Injection Volume	5 µL	Small volume to prevent column overloading.

| Detection | UV Diode Array Detector (DAD) at 254 nm | The aromatic structure provides strong UV absorbance. A DAD allows for peak purity analysis. |

Protocol 2: Preparative RP-HPLC for Compound Isolation

The goal of preparative HPLC is to isolate a significant quantity of the target compound with high purity.[14] This protocol is a direct scale-up of the analytical method.[15]

Caption: General Purification Workflow.

Experimental Protocol:

• Sample Preparation: Dissolve the crude material in a minimal amount of a strong solvent like DMSO or DMF, then dilute with Mobile Phase A to the highest possible concentration without precipitation. The final sample should be fully dissolved. Filter the solution through a 0.45 µm syringe filter.

• Method Scaling: The analytical gradient is adapted for the larger column volume and higher flow rate. The gradient time should be scaled proportionally to the column volume to maintain similar resolution.

• Loading Study (Optional but Recommended): Perform a series of small injections with increasing concentrations to determine the maximum sample load that does not compromise resolution (i.e., cause peak fronting or loss of separation between the target and adjacent impurities).

• Purification Run: Inject the prepared sample onto the equilibrated preparative column.

• Fraction Collection: Collect fractions across the peak corresponding to the target compound using an automated fraction collector triggered by the UV signal. It is often wise to collect the beginning, middle, and end of the peak in separate fractions.[16]

• Post-Purification Analysis: Analyze each collected fraction using the analytical HPLC method (Protocol 1) to determine its purity.

• Product Isolation: Combine the fractions that meet the desired purity specification. Remove the organic and aqueous solvents using rotary evaporation and/or lyophilization to obtain the final pure compound.

Table 2: Preparative HPLC Method Parameters

Parameter	Specification	Rationale
HPLC System	Preparative HPLC with high-pressure gradient pump, UV detector, and fraction collector.	Required for high flow rates and automated collection.[16]
Column	C18 Reversed-Phase, 250 x 21.2 mm, 5-10 µm	Larger dimensions to accommodate higher sample loads.[16]
Mobile Phase A	HPLC-grade Water + 0.1% Formic Acid (v/v)	Consistent with the analytical method.
Mobile Phase B	HPLC-grade Acetonitrile + 0.1% Formic Acid (v/v)	Consistent with the analytical method.
Gradient Elution	Optimized based on analytical elution %; typically a shallower gradient around the target elution point.	A focused gradient improves resolution around the target peak for better purification.[16]
Flow Rate	20 mL/min	Scaled appropriately for the 21.2 mm ID column.
Sample Loading	50-200 mg per injection (determined by loading study)	Maximizes throughput while maintaining purity.

| Detection | UV at 254 nm | Wavelength selected for strong analyte response. |

Troubleshooting Common Issues

Problem	Potential Cause	Recommended Solution
Peak Tailing	Insufficient mobile phase acidity; secondary interactions with the column; column aging.	Ensure the mobile phase contains at least 0.1% FA or TFA.[5] If tailing persists, consider a new column or a polar-endcapped C18 column.
Peak Fronting	Sample overload; sample solvent is much stronger than the mobile phase.[17]	Reduce injection volume or sample concentration.[18] Whenever possible, dissolve the sample in the initial mobile phase.[5]
Poor Resolution	Inappropriate stationary phase; gradient is too steep.	Try an alternative stationary phase (e.g., Phenyl-Hexyl) to alter selectivity.[2] Decrease the gradient slope (%B/min) around the target peak.[13]
Broad Peaks	Extra-column volume; column void or contamination.[17]	Check all tubing and connections to minimize dead volume. If a guard column is used, replace it.[17] Reverse-flush the column to remove inlet frit blockage.[17]

Conclusion

The successful purification of 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one is readily achievable using a systematic reversed-phase HPLC method development approach. The key to obtaining sharp, symmetrical peaks is the use of an acidified mobile phase (e.g., with 0.1% formic acid) to ensure the consistent protonation of the basic morpholino moiety. The detailed analytical and preparative protocols provided herein offer a robust starting point for researchers, enabling the isolation of this promising compound with high purity for subsequent research and development activities.

References

• Choosing the Right HPLC Stationary Phase. (2015). LCGC International - Chromatography Online. [Link]

• HPLC Column Selection Guide. (n.d.). Phenomenex. [Link]

• An Ultrahigh-Performance Liquid Chromatography Coupled with Tandem Mass Spectrometry (UHPLC-MS/MS) Method for Toxicity and Safety Level Assessment of Oxygen Heterocyclic Compounds and Terpene in Cold-Pressed Grapefruit Essential Oils. (2023). PMC. [Link]

• Some New Selective Stationary Phases for RP-HPLC. (2010). PubMed. [Link]

• Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. (2020). MDPI. [Link]

• The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. (2021). ResearchGate. [Link]

• Polar Compounds. (n.d.). SIELC Technologies. [Link]

• Ultra-performance liquid chromatography-tandem mass spectrometry for the analysis of heterocyclic amines in food. (2006). PubMed. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. (2025). Phenomenex. [Link]

• How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. (2025). Pharmaeli. [Link]

• Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. (2021). ResearchGate. [Link]

• Troubleshooting Poor Peak Shape and Resolution in HPLC. (2024). YouTube. [Link]

• Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. (2025). MDPI. [Link]

• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. (2024). ResearchGate. [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. (n.d.). Technology Networks. [Link]

• Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. (n.d.). Phenomenex. [Link]

• How to optimize your mobile phase to improve selectivity and resolution in chromatography. (n.d.). Buchi. [Link]

• Chiral HPLC separation: strategy and approaches. (2022). Chiralpedia. [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems. (2012). LCGC International - Chromatography Online. [Link]

• The Application of High Performance Liquid Chromatography-Mass Spectrometry Analysis of Heterocyclic Compounds. (2013). Scientific Research Publishing. [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (2026). LCGC International - Chromatography Online. [Link]

• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. (2013). LCGC International - Chromatography Online. [Link]

• What is Purification by Preparative Liquid Chromatography? (2020). Interchim – Blog. [Link]

• Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids. (2022). PMC. [Link]

• The Power of Preparative HPLC Systems. (n.d.). Teledyne Labs. [Link]

• HPLC separation of enantiomers using chiral stationary phases. (2007). Česká a slovenská farmacie. [Link]

• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. (2018). PMC. [Link]

• a comprehensive review of method development by hplc. (2021). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. [Link]

• Application Compendium Solutions for Preparative HPLC. (n.d.). Agilent. [Link]

• Playing with Selectivity for Optimal Chiral Separation. (2023). LCGC International - Chromatography Online. [Link]

• Method Development Guide. (2004). ZirChrom. [Link]

• 3-bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one 97%. (n.d.). BuyChemJapan. [Link]

• Reversed Phase HPLC Method Development. (n.d.). Phenomenex. [Link]

• Synthesis and cancer stem cell-based activity of substituted 5-morpholino-7H-thieno[3,2-b]pyran-7-ones designed as next generation PI3K inhibitors. (2013). PubMed. [Link]

• HPLC of Peptides and Proteins. (n.d.). Springer. [Link]

• Principles in preparative HPLC. (n.d.). University of Warwick. [Link]

• Advanced drug development and manufacturing. (2001).

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Technical Notes & Optimization

Technical Support Center: Suzuki Coupling with 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for optimizing Suzuki coupling reactions involving 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one. This resource provides in-depth troubleshooting guides and frequently asked questions to help you improve reaction yields and overcome common challenges. The 5-morpholino-7H-thieno[3,2-b]pyran-7-one scaffold is a key component in the development of next-generation PI3K inhibitors, making efficient and reliable synthetic routes crucial.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction with 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one is giving low to no yield. What are the most critical parameters to investigate first?

A1: Low yields in Suzuki couplings with this heteroaromatic bromide often stem from a few key areas that are highly interdependent: the choice of catalyst, ligand, base, and solvent.

• Catalyst System: The combination of the palladium source and the ligand is paramount. For heteroaryl bromides, especially those with potentially coordinating groups like the morpholine nitrogen and pyranone oxygen, standard catalysts like Pd(PPh₃)₄ may not be optimal. Consider using more electron-rich and bulky phosphine ligands, such as Buchwald's SPhos or XPhos, which are known to be effective for challenging substrates.[4][5] N-heterocyclic carbene (NHC) ligands also offer a robust alternative due to their strong σ-donating ability, which forms a very stable bond with the palladium center.[4]

• Base Selection: The base is not just a proton scavenger; it plays a crucial role in activating the boronic acid for the transmetalation step.[6] The choice of base can significantly impact reaction rates and yields.[6] For this substrate, a moderately strong inorganic base like K₃PO₄ or K₂CO₃ is often a good starting point.[7][8]

• Solvent Choice: The solvent system must be able to dissolve the reactants and facilitate the interaction between the organic and aqueous phases (if a biphasic system is used). Common solvent systems include mixtures of an organic solvent like 1,4-dioxane, toluene, or THF with water.[8][9][10] The water is often necessary to dissolve the inorganic base.[11]

Q2: I'm observing significant amounts of starting material, even after prolonged reaction times. What could be the issue?

A2: Unreacted starting material suggests a problem with the catalytic cycle, most likely with the initial oxidative addition step or catalyst deactivation.

• Inefficient Oxidative Addition: Aryl bromides are generally reactive, but the electronic properties of the thieno[3,2-b]pyran-7-one system might influence the reactivity of the C-Br bond. Ensure your catalyst system is active enough. Using a Pd(0) source like Pd₂(dba)₃ with an appropriate ligand, or a pre-catalyst that readily forms the active Pd(0) species, is crucial.[12][13]

• Catalyst Deactivation: The nitrogen atom in the morpholine ring or the oxygen in the pyranone ring could potentially coordinate to the palladium center, leading to catalyst inhibition.[14] Using bulky ligands can help prevent this by sterically shielding the palladium. Additionally, ensure your reaction is thoroughly degassed to prevent oxidation of the Pd(0) catalyst by oxygen.[13]

Q3: What are common side reactions to look out for, and how can I minimize them?

A3: Two prevalent side reactions in Suzuki couplings are protodeboronation of the boronic acid and homocoupling of the boronic acid.

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid, replacing it with a hydrogen atom.[11] It can be exacerbated by high temperatures and the presence of water.[14] To minimize this, use fresh, high-purity boronic acid and avoid unnecessarily high reaction temperatures.[11][14]

• Homocoupling: This is the reaction of two boronic acid molecules to form a biaryl byproduct.[15] The presence of oxygen can promote this side reaction.[13][15] Rigorous degassing of the reaction mixture is the most effective way to prevent homocoupling.[13]

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common issues encountered during the Suzuki coupling of 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one.

Problem: Low or No Product Formation

Potential Cause	Troubleshooting Steps & Rationale
Inactive Catalyst	Verify Catalyst Quality: Use a fresh, reputable source of palladium catalyst. Pd(II) pre-catalysts like Pd(OAc)₂ require in-situ reduction to the active Pd(0) species.[13] If this is inefficient, consider a pre-formed Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃.[12][13] Ligand Selection: For this heteroaromatic system, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often superior to PPh₃.[4][16] They promote oxidative addition and prevent catalyst deactivation.[16]
Inappropriate Base	Screen Different Bases: The optimal base is substrate-dependent.[6] If K₂CO₃ is ineffective, try a stronger base like K₃PO₄ or Cs₂CO₃.[13] The base facilitates the formation of a more nucleophilic boronate species, which is crucial for the transmetalation step.[6]
Suboptimal Solvent System	Solvent Screening: Common solvents for Suzuki couplings include 1,4-dioxane, THF, and toluene, often with water to dissolve the base.[9][10] The ratio of organic solvent to water can also be critical.[9] Anhydrous conditions with an organic-soluble base can also be explored.
Oxygen Contamination	Thorough Degassing: Oxygen can oxidize the active Pd(0) catalyst and phosphine ligands.[13] Degas the solvent and reaction mixture by sparging with an inert gas (Argon or Nitrogen) for at least 30 minutes or by using several freeze-pump-thaw cycles.[13]

Problem: Presence of Significant Side Products

Side Product Observed	Troubleshooting Steps & Rationale
Protodeboronation Product	Check Boronic Acid Quality: Use fresh, high-purity boronic acid. Boronic acids can degrade over time.[17] Optimize Temperature: Avoid excessively high temperatures, as this can accelerate the decomposition of the boronic acid.[14] Base Selection: Some bases can promote protodeboronation more than others.[14]
Homocoupling Product	Improve Degassing: This is the most common cause of homocoupling.[13] Ensure your degassing procedure is rigorous. Use a Pd(0) Source: Starting with a Pd(0) catalyst can mitigate homocoupling that may occur during the in-situ reduction of a Pd(II) pre-catalyst.[13]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This is a starting point and may require optimization for your specific boronic acid.

Materials:

• 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₃PO₄, 2.0 eq)

• Anhydrous 1,4-Dioxane

• Degassed water

Procedure:

• To a dry round-bottom flask, add 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one, the arylboronic acid, and the base.

• Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 15-20 minutes.

• Add the palladium catalyst under a positive flow of inert gas.

• Via syringe, add the anhydrous 1,4-dioxane and degassed water (a common ratio is 4:1 to 10:1 organic solvent to water).[8]

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Catalyst and Ligand Screening Protocol

A parallel reaction setup is ideal for efficiently screening multiple conditions.

• Prepare a stock solution of 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one and the desired arylboronic acid in the chosen solvent.

• In an array of reaction vials, add the appropriate base to each vial.

• Under an inert atmosphere, add the stock solution to each vial.

• Add a solution of the palladium pre-catalyst (e.g., Pd₂(dba)₃) and the ligand to each respective vial.

• Seal the vials and heat the reaction block to the desired temperature with vigorous stirring.

• After a set time, cool the reactions and analyze the outcome by LC-MS or another suitable analytical technique.

Visualizing the Suzuki Coupling and Troubleshooting

The Suzuki-Miyaura Catalytic Cycle

The Suzuki coupling proceeds through a catalytic cycle involving three main steps: oxidative addition, transmetalation, and reductive elimination.[18][19]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow

When faced with a low-yielding reaction, a systematic approach to troubleshooting is essential.

Caption: A systematic workflow for troubleshooting low-yielding Suzuki coupling reactions.

References

• Vertex AI Search. Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.
• Chemistry Learner.
• Chemistry LibreTexts. Suzuki-Miyaura Coupling.
• Organic Chemistry Portal. Suzuki Coupling.
• Mettler Toledo. Suzuki Cross-Coupling Reactions Mechanisms.
• Wikipedia. Suzuki reaction.
• Benchchem. A Comparative Guide to Palladium Catalysts for Heterocyclic Suzuki Coupling.
• ArODES. Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions.
• HZPT Blog. why use base in suzuki coupling.
• Benchchem. A Comparative Guide to Bases in Suzuki-Miyaura Coupling Reactions.
• PMC.
• Benchchem. Troubleshooting low yield in Suzuki coupling of chloropyrimidines.
• Wiley Online Library. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction.
• Journal of Medicinal Chemistry.
• Benchchem. troubleshooting low yields in 9-BBN Suzuki coupling.
• Lumen Learning. 17.2. Palladium catalyzed couplings | Organic Chemistry II.
• HEIA-FR. Impact of solvent and their contaminants on Pd/C catalyzed Suzuki-Miyaura cross-coupling reactions.
• Reddit. Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry.
• Wiley Online Library. Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances.
• ResearchGate. Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction...
• Wordpress.
• White Rose Research Online.
• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.
• Benchchem. Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
• RSC Publishing. highly efficient Suzuki–Miyaura coupling of N-heteroaryl halides and N-heteroarylboronic acids.
• ACS Publications. New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides | The Journal of Organic Chemistry.
• Benchchem. Troubleshooting guide for Suzuki coupling with 5-Bromo-2,3-diphenyl-1H-indole.
• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
• ResearchGate. Suzuki‐Miyaura cross‐coupling of heteroaryl halides with...
• ACS Publications. Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure | Journal of the American Chemical Society.
• PubMed.
• Reddit. Problems with Suzuki coupling : r/Chempros.
• ResearchGate.
• PMC. Organoborane coupling reactions (Suzuki coupling).
• Benchchem. Application Notes and Protocols for Suzuki Coupling Reactions with 3-Bromo-5-(3-chlorophenoxy)pyridine.
• RSC Publishing. Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity.
• ResearchGate. (PDF) Synthesis of 4- (Thieno [3, 2-d] pyrimidin-4-yl) Morpholine.
• PMC. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H).
• PMC. Synthesis and Antitumor Activity of 5-Bromo-7-azaindolin-2-one Derivatives Containing a 2,4-Dimethyl-1H-pyrrole-3-carboxamide Moiety.

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• 5. reddit.com [reddit.com]
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• 7. Aqueous cross-coupling: highly efficient Suzuki–Miyaura coupling of N-heteroaryl halides and N-heteroarylboronic acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
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Reducing synthetic impurities during bromination of thieno[3,2-b]pyran-7-one

Technical Support Center: Bromination of Thieno[3,2-b]pyran-7-one

Welcome to the technical support center for the synthetic chemistry community. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the bromination of the thieno[3,2-b]pyran-7-one scaffold. Our goal is to provide in-depth, field-tested insights and actionable troubleshooting strategies to help you minimize synthetic impurities and maximize the yield and purity of your target compounds. The thieno[3,2-b]pyran-7-one core is a valuable scaffold in medicinal chemistry and materials science, and precise control over its functionalization is paramount.[1]

This guide moves beyond simple procedural lists to explain the chemical reasoning behind experimental choices, empowering you to adapt and optimize protocols for your specific substrates and research goals.

Frequently Asked Questions (FAQs): Core Principles

This section addresses fundamental questions regarding the bromination of the thieno[3,2-b]pyran-7-one system.

Q1: What is the expected regioselectivity for the electrophilic bromination of unsubstituted thieno[3,2-b]pyran-7-one?

A: Electrophilic aromatic substitution on fused thiophene ring systems is predominantly governed by the electronic properties of the bicyclic structure. The thiophene ring is significantly more electron-rich and thus more susceptible to electrophilic attack than the pyran-7-one ring.[2] Theoretical studies on analogous structures, such as thieno[3,2-b]benzofuran, show that bromination occurs with high regioselectivity on the thiophene ring, specifically at the C2 position (alpha to the sulfur atom).[3] This is due to the superior stabilization of the cationic intermediate (σ-complex) when the electrophile adds at this position. Therefore, the primary expected product is 2-bromo-thieno[3,2-b]pyran-7-one.

Q2: What are the most common synthetic impurities I should expect?

A: The primary impurities encountered during this reaction stem from the high reactivity of the thiophene ring.[4] These typically include:

• Over-brominated Products: The formation of di- or even tri-brominated species is a common side reaction, especially under harsh conditions or with an excess of the brominating agent.[4] The initial bromine substituent is only weakly deactivating, meaning the mono-brominated product can undergo a second substitution.

• Isomeric Byproducts: While substitution at the C2 position is electronically favored, small amounts of other isomers (e.g., 3-bromo) may form depending on the reaction conditions and the specific brominating agent used.[2]

• Degradation Products: Harsh conditions, such as high temperatures or the use of strong Lewis acids, can lead to the degradation of the starting material or the desired product.[4]

• Unreacted Starting Material: Incomplete conversion is a common issue, often resulting from insufficient reaction time or deactivated reagents.

Q3: Which brominating agent is better for this reaction: Elemental Bromine (Br₂) or N-Bromosuccinimide (NBS)?

A: The choice of brominating agent is critical for controlling selectivity and minimizing impurities. For a reactive substrate like thieno[3,2-b]pyran-7-one, N-Bromosuccinimide (NBS) is generally the superior choice.

NBS is considered a milder and more selective brominating agent than elemental bromine.[2][4] It provides a low, steady concentration of electrophilic bromine in the reaction mixture, which helps to suppress over-bromination.[4] Reactions with Br₂, particularly when used with a Lewis acid catalyst, can be too aggressive, leading to a loss of selectivity and the formation of multiple side products.[2][5]

Feature	N-Bromosuccinimide (NBS)	Elemental Bromine (Br₂)
Reactivity	Milder, more controlled	Highly reactive, can be aggressive
Selectivity	Generally higher for mono-bromination	Prone to over-bromination
Handling	Crystalline solid, easier to handle	Corrosive, volatile liquid
Side Products	Primarily succinimide (often easily removed)	HBr (can promote degradation)
Typical Use Case	Selective bromination of activated rings	Less selective or bulk brominations

Troubleshooting Guide: Common Experimental Issues

This section provides a structured approach to diagnosing and solving common problems encountered during the synthesis.

Issue	Potential Cause(s)	Recommended Solution(s) & Rationale
Issue 1: Low Yield of Desired Mono-Brominated Product	1. Incomplete Reaction: Insufficient time, temperature, or inactive brominating agent. 2. Over-bromination: Reaction conditions are too harsh, leading to di- and poly-brominated species.[4] 3. Product Degradation: High temperatures or prolonged exposure to acidic byproducts (HBr).[4]	1a. Monitor Reaction Progress: Use TLC or LC-MS to track the consumption of starting material. If the reaction stalls, consider a slight increase in temperature or adding a fresh portion of the brominating agent. 2a. Control Stoichiometry: Use a precise stoichiometric amount of NBS (1.0 to 1.1 equivalents). Add the NBS portion-wise or as a dilute solution to maintain a low concentration.[4] 2b. Lower the Temperature: Conduct the reaction at 0 °C or room temperature to enhance selectivity. 3a. Prompt Work-up: Once the reaction is complete (as determined by monitoring), proceed with the work-up immediately to minimize degradation. Neutralize any acidic byproducts during the work-up with a mild base like aqueous sodium bicarbonate.
Issue 2: Significant Formation of Di-brominated Impurities	1. Excess Brominating Agent: Using more than ~1.1 equivalents of NBS or Br₂. 2. High Reaction Temperature: Elevated temperatures increase the rate of the second bromination reaction. 3. High Reactivity of the Thiophene Ring: The inherent electron-rich nature of the substrate makes it susceptible to multiple substitutions.[4]	1a. Precise Reagent Addition: Carefully weigh and add no more than 1.1 equivalents of NBS. 2a. Maintain Low Temperature: Start the reaction at 0 °C and allow it to slowly warm to room temperature. Avoid heating unless the reaction is confirmed to be stalled. 3a. Choose an Appropriate Solvent: Solvents like chloroform, acetonitrile, or acetic acid can influence selectivity.[4] Perform small-scale solvent screens to find the optimal medium for your specific substrate.
Issue 3: Difficulty Purifying the Product	1. Similar Polarity: The desired product, starting material, and di-brominated impurity often have very close Rf values on TLC, making column chromatography challenging. 2. Co-elution: Impurities may co-elute with the product during chromatographic separation.	1a. Optimize Chromatography: Test a range of solvent systems for flash column chromatography (e.g., hexanes/ethyl acetate, dichloromethane/methanol). A shallow gradient can improve separation. 1b. Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective method for removing both more- and less-polar impurities. 1c. Accept and Proceed: If the primary impurity is unreacted starting material, it may be easier to carry the mixture through to the next synthetic step, as the starting material might be unreactive or easily separable after the subsequent transformation.[6]

Troubleshooting Workflow Diagram

Sources

• 1. A green approach towards the on-water synthesis of multifunctional 3-amino/hydroxy thieno[3,2-c]pyrans - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. reddit.com [reddit.com]

Resolving LC-MS peak tailing for thienopyranone chemical intermediates

Technical Support Center: Thienopyranone Intermediate Analysis

A Guide to Resolving Peak Tailing in LC-MS

Welcome to the technical support center for the analysis of thienopyranone chemical intermediates. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common chromatographic issues, specifically peak tailing, encountered during LC-MS analysis. As a Senior Application Scientist, my goal is to provide you with not just solutions, but a deeper understanding of the underlying chemical principles to empower your method development.

Frequently Asked Questions (FAQs)

Q1: I'm consistently observing significant peak tailing with my thienopyranone intermediates. What are the most likely causes?

A1: Peak tailing in the LC-MS analysis of thienopyranone intermediates typically stems from a few common sources. These compounds often possess polar functional groups and the potential for metal chelation, making them susceptible to undesirable secondary interactions within the chromatographic system. The most frequent culprits include:

• Secondary Silanol Interactions: Residual silanol groups (Si-OH) on the surface of silica-based stationary phases can interact with polar analytes through hydrogen bonding or ion-exchange mechanisms.[1][2] This is a very common cause of peak tailing for polar and basic compounds.[3]

• Metal Chelation: Thienopyranone structures may contain functional groups capable of chelating with trace metal ions present in the silica matrix of the column, the stainless-steel components of the HPLC system (like frits and tubing), or even impurities in the mobile phase.[4][5] This interaction can lead to delayed elution and asymmetrical peaks.[6]

• Mobile Phase pH Mismatch: An inappropriate mobile phase pH can cause the thienopyranone intermediate to exist in multiple ionization states, leading to broadened or tailing peaks.[7][8]

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in a distorted peak shape.[9][10]

• Extra-column Effects: Issues outside of the column, such as excessive tubing length or dead volumes in fittings, can contribute to peak broadening and tailing.[2][11]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving peak tailing.

Issue 1: Diagnosing and Mitigating Secondary Silanol Interactions

Q2: How can I confirm if silanol interactions are the cause of my peak tailing and what are the first steps to fix it?

A2: To diagnose silanol interactions, you can perform a simple test by modifying your mobile phase. If reducing the mobile phase pH significantly improves peak shape, it's a strong indicator of silanol interactions.

Here is a logical workflow to address this issue:

Caption: Troubleshooting workflow for secondary silanol interactions.

Experimental Protocol: Mobile Phase pH Optimization

• Baseline Establishment: First, establish a baseline by running your current method and recording the tailing factor of the thienopyranone peak.

• Acidification: Prepare a mobile phase with a low pH, typically around 2.5-3.0, using an MS-compatible acid like formic acid (0.1%).[12] At this low pH, most silanol groups will be protonated and thus less likely to engage in ion-exchange interactions with your analyte.[13][14]

• Analysis and Comparison: Run your sample with the acidified mobile phase and compare the peak shape to your baseline. A significant improvement in symmetry points to silanol interactions as the primary cause.

Table 1: Effect of Mobile Phase pH on Peak Tailing Factor

Mobile Phase pH	Tailing Factor (Representative Data)	Peak Shape Observation
6.8 (Unbuffered)	2.5	Severe Tailing
4.5	1.8	Moderate Tailing
2.7 (0.1% Formic Acid)	1.2	Symmetrical

Note: This data is illustrative. Actual results will vary based on the specific analyte and column.[15]

Q3: pH adjustment helped, but didn't completely solve the problem. What's next?

A3: If peak tailing is reduced but not eliminated by low pH, consider adding a competing base to your mobile phase. These additives, also known as silanol suppressors, interact with the residual silanol groups, effectively blocking them from interacting with your analyte.[13]

A common choice for this is triethylamine (TEA). However, be aware that TEA can cause ion suppression in mass spectrometry. A more MS-friendly, though less common, approach would be to use a higher concentration of a volatile buffer salt like ammonium formate alongside the acid.[16]

Q4: I've tried mobile phase modifications with limited success. Should I consider a different column?

A4: Absolutely. If mobile phase optimization is insufficient, your column chemistry is the next logical target.

• End-Capped Columns: Opt for columns that are "end-capped." This means the manufacturer has chemically treated the silica to cap many of the residual silanol groups with a less interactive chemical group.[4]

• Base-Deactivated Silica (BDS) Columns: These columns are specifically designed with high-purity silica and advanced bonding and end-capping techniques to minimize silanol activity, providing excellent peak shapes for basic and polar compounds.

• Hybrid Particle Columns: Columns with hybrid organic/inorganic particles (e.g., BEH or CSH technologies) often exhibit lower silanol activity and offer a wider usable pH range, giving you more flexibility in method development.[12]

Issue 2: Identifying and Overcoming Metal Chelation

Q5: My thienopyranone intermediate has potential chelation sites. How do I know if this is causing peak tailing, and how can I prevent it?

A5: Metal chelation can be a more subtle cause of peak tailing. Thienopyranone structures with multiple polar groups can interact with metal ions in your system.[4]

Caption: Troubleshooting workflow for metal chelation effects.

Experimental Protocol: Using a Competing Chelating Agent

• Prepare a Modified Mobile Phase: Add a small concentration of a chelating agent to your mobile phase. While EDTA is a strong chelator, it is not volatile and thus incompatible with MS.[5] A more suitable, MS-compatible alternative is Medronic Acid (methylenediphosphonic acid), which can be used at low millimolar concentrations.[17]

• Equilibrate and Analyze: Thoroughly equilibrate your column with the modified mobile phase and then inject your sample.

• Evaluate Peak Shape: If chelation with metal surfaces in the system was the issue, the competing chelating agent in the mobile phase will bind to these sites, preventing your analyte from interacting with them. A marked improvement in peak symmetry is a strong indicator that metal chelation was a contributing factor.

Q6: Are there hardware solutions to prevent metal chelation?

A6: Yes. If metal chelation is a persistent issue, consider using hardware designed to minimize metal contact.

• Bio-inert or PEEK-lined Columns: These columns have internal surfaces that are either made of or coated with materials that are much less reactive than stainless steel.

• MaxPeak High Performance Surfaces (HPS) Technology: Some manufacturers offer columns with specially treated surfaces that create a barrier between the sample and the metal components, reducing the potential for unwanted analyte interactions.[5]

By systematically addressing these potential causes, you can effectively troubleshoot and resolve peak tailing issues for your thienopyranone chemical intermediates, leading to more accurate and reproducible LC-MS results.

References

• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes | LCGC International. (2025, October 29).
• Nagae, N., Yamamoto, K., & Kadota, C. (n.d.). Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. ChromaNik Technologies Inc.
• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. (2025, November 27). ALWSCI.
• Buffers and Eluent Additives for HPLC Method Development. (2019, June 4). Element Lab Solutions.
• Troubleshooting GC peak shapes. (2018, January 9). Element Lab Solutions.
• Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. (2024, September 25). Longdom Publishing.
• Video Notes GC Troubleshooting Series Part Four: Tailing Peaks. (n.d.). Agilent.
• Dolan, J. W. (n.d.). Separation Artifacts III: Secondary-Retention Effects in Reversed-Phase Chromatography. LCGC North America.
• HPLC Tech Tip: Peak Tailing of Basic Analytes. (n.d.). Phenomenex.
• How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column? (2020, March 18). Waters Knowledge Base.
• Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation.
• Deacon, M. (2013, April 10). Chromatographic Separations with Selected Supported Chelating Agents. IntechOpen.
• LABTips: How to Prevent Tailing Peaks in HPLC. (2021, October 15). Labcompare.com.
• Immobilized Metal Chelate Affinity Chromatography (IMAC). (n.d.). MilliporeSigma.
• The Theory of HPLC Column Chemistry. (n.d.). Crawford Scientific.
• Waters Column Selection Guide for Polar Compounds. (n.d.). Waters Corporation.
• McCalley, D. V., & Fountain, K. J. (2022, June 1). Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects. LCGC International.
• What is the effect of free silanols in RPLC and how to reduce it? (2023, November 23). Pharma Growth Hub.
• The Importance of Understanding Secondary Interactions When Analysing Peptides. (2018, November 28). Chromatography Today.
• LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? (2018, January 2). Restek.
• Should an Additive be Added to your HPLC Eluent? (2026, March 10). LCGC International.
• Stoll, D. R. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC International.
• Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Acidic Heterocycles. (n.d.). Benchchem.
• The Secrets of Good Peak Shape in HPLC. (n.d.). ResearchGate.
• Deacon, M. (n.d.). METAL CHELATION IN SEPARATION SCIENCE. DORAS.
• How to Get Rid of Peak Tailing in Chromatography. (2024, August 29). Mastelf.
• A Comprehensive Guide to Selecting HPLC Columns. (n.d.). Labtech.
• Advances in chelating exchange ion chromatography for the determination of trace metals using dye-coated columns. (n.d.). Analyst (RSC Publishing).
• GC Column Selection Guide. (n.d.). MilliporeSigma.
• GC Tech Tip: GC Column - Polarity vs Selectivity. (n.d.). Phenomenex.
• HPLC Column Selection Guide. (2025, April 1). SCION Instruments.
• Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography. (n.d.). PMC.
• The Importance of Mobile Phase pH in Chromatographic Separations. (n.d.).
• Effect of the pH of the mobile phase on the separation efficiency of QN. (n.d.). ResearchGate.
• The Importance Of Mobile Phase PH in Chromatographic Separations. (2023, December 27). Industry news.
• Peak Tailing: Phenomenon, Symptoms and Corrections. (2023, November 7). Pharma Growth Hub.
• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. (2020, May 26). PMC.
• 4 Steps to Successful Compound Optimization on LC-MS/MS. (2024, July 30). Technology Networks.
• What are common causes of peak tailing when running a reverse-phase LC column? (n.d.). Waters Knowledge Base.
• (PDF) Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. (2020, March 16). ResearchGate.
• Dolan, J. W. (n.d.). Why Do Peaks Tail? LC Troubleshooting Bible.
• Tips to Optimize LC Method Development. (2024, November 1). Separation Science.
• Common Causes Of Peak Tailing in Chromatography. (2025, July 17).
• Tips for Successful LC-MS: Keep the Sample In Focus. (2015, March 13). Research & Development World.

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Reference Data & Comparative Studies

Comparing 3-bromo vs 3-iodo thieno[3,2-b]pyran-7-one reactivity in palladium catalysis

An in-depth technical analysis for researchers, synthetic chemists, and drug development professionals optimizing thieno[3,2-b]pyran-7-one scaffolds.

Executive Summary & Strategic Context

The 5-morpholino-7H-thieno[3,2-b]pyran-7-one scaffold is a privileged pharmacophore in oncology, serving as the critical structural foundation for next-generation phosphatidylinositol-3-kinase (PI3K) inhibitors, such as the clinical candidate SF2523[1]. During hit-to-lead optimization, drug development professionals frequently derivatize the thiophene ring at the C2 and C3 positions to explore structure-activity relationships (SAR) and improve kinase selectivity[2].

A pivotal strategic decision in this synthetic workflow is the selection of the halogenated precursor: 3-bromo vs. 3-iodo thieno[3,2-b]pyran-7-one. While both substrates undergo palladium-catalyzed cross-coupling, their distinct thermodynamic and kinetic profiles dictate entirely different synthetic strategies[3]. This guide objectively compares their reactivity, providing causality-driven mechanistic insights and self-validating experimental protocols.

Mechanistic Causality: Halogen Selection in Pd-Catalysis

The divergent reactivity between the 3-bromo and 3-iodo derivatives is governed by the bond dissociation energy (BDE) of the carbon-halogen bond and its direct impact on the rate-determining step of the catalytic cycle: oxidative addition .

• 3-Iodo Derivative (The Kinetic Advantage): The C-I bond is relatively weak (~238 kJ/mol). Consequently, the Pd(0) catalyst undergoes oxidative addition into the C3-I bond rapidly at mild temperatures (60–80 °C). This makes the 3-iodo scaffold the superior choice when coupling thermally sensitive boronic acids or when avoiding harsh microwave conditions.

• 3-Bromo Derivative (The Orthogonal Advantage): The C-Br bond is significantly stronger (~285 kJ/mol), requiring elevated temperatures (e.g., 130 °C via microwave irradiation) to force oxidative addition[3]. However, this high activation barrier creates a powerful opportunity for orthogonal reactivity . If the 3-bromo scaffold is reacted with an external aryl iodide (Ar-I) in the presence of a Pd catalyst, the catalyst preferentially inserts into the weaker Ar-I bond. The resulting Pd(II)-aryl intermediate then undergoes selective C-H activation at the electron-rich C2 position of the thiophene ring. This yields a C2-arylated product while leaving the C3-Br bond completely intact for downstream functionalization[3].

Reactivity Pathway Visualization

Caption: Orthogonal reactivity pathways for 3-bromo vs 3-iodo thieno[3,2-b]pyran-7-one scaffolds.

Quantitative Reactivity Comparison

Property / Parameter	3-Bromo-Thieno[3,2-b]pyran-7-one	3-Iodo-Thieno[3,2-b]pyran-7-one	Strategic Impact
Carbon-Halogen BDE	~285 kJ/mol	~238 kJ/mol	Dictates the thermodynamic energy required for Pd(0) oxidative addition.
Typical Suzuki Temp.	130 °C (Microwave)	60–80 °C (Conventional)	3-Iodo is strictly preferred for thermally unstable boronic acids/esters.
Oxidative Addition Rate	Slow	Fast	3-Iodo reacts preferentially in competitive environments.
Orthogonal C2-H Arylation	Yes (Leaves C3-Br intact)	No (Competes with C3-I insertion)	3-Bromo enables sequential multi-functionalization without protecting groups[3].

Experimental Workflows & Self-Validating Protocols

The following protocols demonstrate the dual utility of the 3-bromo scaffold, leveraging both its high-temperature cross-coupling capacity and its orthogonal C-H activation potential[2].

Protocol A: Microwave-Assisted C3 Suzuki Coupling (3-Bromo Scaffold)

Purpose: Direct functionalization of the C3 position.

• Preparation: In a 2 mL conical microwave vial, combine 3-bromo-5-morpholino-7H-thieno[3,2-b]pyran-7-one (50 mg, 0.16 mmol) and the desired phenylboronic acid (0.24 mmol).

• Catalyst & Base: Add cesium carbonate (103 mg, 0.32 mmol) and tetrakis(triphenylphosphine)palladium(0) (9 mg, 0.008 mmol).

• Solvent: Suspend the mixture in anhydrous dimethoxyethane (DME, 1 mL) and seal the vial.

• Reaction: Magnetically stir and heat via microwave irradiation at 130 °C for 15 minutes[2].

• Self-Validation System: Analyze the crude mixture via LC-MS. The disappearance of the characteristic bromine isotopic doublet (1:1 ratio of M / M+2 peaks) and the appearance of a single product mass peak confirms complete C-Br oxidative addition and successful cross-coupling.

Protocol B: Selective C2-H Arylation (Orthogonal Approach)

Purpose: Functionalization of the C2 position while preserving the C3-Br bond for future reactions.

• Preparation: In a 2 mL conical microwave vial, combine the 3-bromo scaffold (50 mg, 158 μmol) and phenyl iodide (132 μmol).

• Additives (Crucial Causality): Add potassium fluoride (11.5 mg, 198 μmol) to act as a mild base for the concerted metalation-deprotonation (CMD) step, and silver nitrate (34 mg, 198 μmol) to act as a halide scavenger (precipitating AgI to drive the catalytic cycle forward)[3].

• Catalyst & Solvent: Add dichlorobis(triphenylphosphine)palladium(II) (4.6 mg, 6.6 μmol) and anhydrous DMSO (1 mL).

• Reaction: Seal and heat under microwave irradiation at 120 °C for 15 minutes[3].

• Self-Validation System: Check the mass spectrometry (MS) data of the isolated product. The strict retention of the bromine isotope pattern (equal intensity M and M+2 peaks) definitively proves that the C3-Br bond survived the C2-H arylation intact.

Catalytic Cycle Visualization

Caption: Palladium catalytic cycle highlighting the oxidative addition rate differences.

Conclusion

For standard, single-step functionalization at the C3 position—especially when utilizing delicate boronic acids—the 3-iodo thieno[3,2-b]pyran-7-one is the kinetically superior choice. However, for advanced drug discovery programs requiring complex, multi-vector SAR exploration, the 3-bromo derivative is strategically unmatched. Its higher activation barrier allows chemists to bypass the C3 position entirely, executing selective C2-H arylations with iodoarenes while preserving the bromine atom as a synthetic handle for subsequent late-stage diversification.

References

• Ran, K., et al. "Design Synthesis and Biological Evaluation of Thieno 3 2 D Pyrimidine Derivatives As The First..." American Chemical Society. URL:[Link]

• Morales, G. A., et al. "Synthesis and Cancer Stem Cell-Based Activity of Substituted 5-Morpholino-7H-thieno[3,2-b]pyran-7-ones Designed as Next Generation PI3K Inhibitors." Journal of Medicinal Chemistry 2013, 56 (5), 1922-1939. URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Validation of PI3K isoform selectivity for thienopyranone derivatives vs PI-103

An in-depth technical analysis for researchers, scientists, and drug development professionals evaluating next-generation phosphoinositide 3-kinase (PI3K) inhibitors.

Executive Summary

The dysregulation of the PI3K/AKT/mTOR signaling axis is a hallmark of numerous malignancies, making it a highly validated target in oncology. Early pharmacological interventions utilized pan-PI3K inhibitors, such as PI-103 , which simultaneously target all class I PI3K isoforms ( α,β,γ,δ ) as well as mTOR. While PI-103 demonstrates potent in vitro activity, its lack of isoform selectivity often leads to off-target toxicity and narrow therapeutic windows in vivo.

To overcome these limitations, rational drug design has shifted toward isoform-selective scaffolds. The 5-morpholino-7H-thieno[3,2-b]pyran-7-one (thienopyranone) derivatives represent a breakthrough class of next-generation PI3K inhibitors. By exploiting non-conserved residues in the outer ATP-binding pocket of specific PI3K isoforms, these derivatives achieve targeted inhibition, minimizing systemic toxicity while maintaining robust anti-tumor efficacy [1].

This guide provides an objective, data-driven comparison of thienopyranone derivatives against the classical pan-inhibitor PI-103, detailing the structural rationale, comparative efficacy, and the rigorous experimental protocols required to validate isoform selectivity.

Mechanistic Rationale: Pan-Inhibition vs. Isoform Selectivity

Class I PI3Ks are lipid kinases that phosphorylate phosphatidylinositol-4,5-bisphosphate (PIP2) to PIP3, a critical second messenger that recruits and activates downstream effectors like AKT.

PI-103 is a planar, pyridofuropyrimidine derivative. Its flat pharmacophore allows it to slide deeply into the highly conserved ATP-binding hinge region shared by all PI3K isoforms and mTOR. Consequently, it acts as a blunt instrument, shutting down the entire pathway regardless of the specific oncogenic driver.

Thienopyranone derivatives , conversely, utilize a thiophene bioisostere core. While the morpholino group anchors the molecule to the conserved hinge region (mimicking the adenine ring of ATP), substitutions at the 3-position of the thienopyranone skeleton project outward toward the solvent-exposed region of the catalytic site. Because the amino acid residues in this outer region vary significantly among the α,β,γ, and δ isoforms, specific functional groups (e.g., 3-thiophene or 2-furan) can engage in unique hydrogen bonding or steric interactions, granting profound isoform selectivity [1].

Diagram 1: PI3K/AKT/mTOR signaling axis illustrating the intervention points of PI-103 vs Thienopyranones.

Comparative Quantitative Data

To validate the superiority of the thienopyranone scaffold in achieving selectivity, we compare the biochemical IC50​ profiles of PI-103 against representative thienopyranone derivatives (synthesized via microwave-assisted Suzuki coupling) [1].

Note: Data reflects representative biochemical kinase assay results utilizing ATP-competitive binding formats.

Compound	Primary Target Profile	PI3K α IC50​ (nM)	PI3K β IC50​ (nM)	PI3K δ IC50​ (nM)	PI3K γ IC50​ (nM)	mTOR IC50​ (nM)
PI-103	Pan-PI3K / mTOR	2.0	3.0	3.0	15.0	20.0
Thienopyranone Cmpd 43	Pan-PI3K ( α -leaning)	34.0	150.0	120.0	200.0	>1000
Thienopyranone Cmpd 41	PI3K α Selective	45.0	>1000	>1000	>1000	>2000
Thienopyranone Cmpd 51	PI3K δ Selective	>500	>500	28.0	>1000	>2000

Data Interpretation: Unlike PI-103, which indiscriminately inhibits all targets in the low nanomolar range, specific thienopyranone derivatives can be tuned. For instance, Compound 41 (incorporating a 3-thiophene substitution) achieves high selectivity for PI3K α , while Compound 51 is highly selective for PI3K δ , a critical target in hematological malignancies. Furthermore, the thienopyranone scaffold inherently avoids mTOR cross-reactivity, simplifying the pharmacological profile.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following workflows detail the causal logic and step-by-step methodologies required to validate PI3K isoform selectivity.

Diagram 2: Sequential experimental workflow for validating PI3K isoform selectivity.

Protocol 1: In Vitro Biochemical Kinase Profiling (TR-FRET)

Objective: Determine the absolute IC50​ values of compounds across recombinant PI3K isoforms. Causality & Choice of Assay: We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) rather than standard luminescence. Thienopyranone derivatives, being highly conjugated aromatic systems, can exhibit auto-fluorescence that skews standard readouts. TR-FRET introduces a time delay before measurement, allowing short-lived background fluorescence to decay, ensuring the signal is strictly proportional to kinase activity.

Step-by-Step Methodology:

• Enzyme Preparation: Reconstitute recombinant human PI3K isoforms ( α,β,γ,δ ) in kinase buffer (50 mM HEPES pH 7.5, 3 mM MgCl2​ , 1 mM EGTA, 100 mM NaCl, 0.03% CHAPS).

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of PI-103 and Thienopyranone derivatives in 100% DMSO. Transfer to a 384-well low-volume plate (final DMSO concentration ≤ 1%).

• Substrate Addition: Add PIP2 substrate and ultra-pure ATP. Crucial Step: The ATP concentration must be set at the specific Km​ for each individual PI3K isoform to ensure accurate competitive binding comparisons.

• Reaction & Termination: Incubate for 1 hour at room temperature. Terminate the reaction by adding the TR-FRET detection mixture (containing a europium-labeled PIP3-binding protein and a fluorophore-labeled PIP3 tracer).

• Readout: Measure the FRET signal using a microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). A decrease in the 665/615 ratio indicates successful inhibition of PIP3 generation.

• Data Analysis: Plot dose-response curves using non-linear regression (four-parameter logistic equation) to derive IC50​ values.

Protocol 2: Cell-Based Target Engagement (pAKT Western Blotting)

Objective: Validate that the biochemical selectivity translates to physiological pathway inhibition in intact cells. Causality & Choice of Assay: We measure the phosphorylation of AKT at Serine 473 (pAKT-S473). While AKT is also phosphorylated at Threonine 308 by PDK1, S473 is phosphorylated by mTORC2. Because PI-103 is a dual PI3K/mTOR inhibitor, it will rapidly obliterate pAKT-S473 through direct mTORC2 inhibition. Thienopyranones do not inhibit mTOR; therefore, a reduction in pAKT-S473 by a thienopyranone strictly validates upstream PI3K inhibition and subsequent PIP3 depletion, proving the scaffold's targeted mechanism of action[1].

Step-by-Step Methodology:

• Cell Culture: Seed PC3 (prostate cancer, PTEN-null, hyperactive PI3K pathway) or H1299 cells in 6-well plates at 3×105 cells/well. Incubate overnight.

• Starvation & Treatment: Wash cells with PBS and serum-starve for 4 hours to establish a basal signaling baseline. Treat cells with varying concentrations (10 nM to 1 μ M) of PI-103 or Thienopyranone derivatives for 2 hours.

• Stimulation (Optional but Recommended): Stimulate cells with VEGF or Bv8 (Bombina variegata peptide 8) for 15 minutes to aggressively drive PI3K activation and test the inhibitor's resilience.

• Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors (sodium orthovanadate, NaF). Crucial Step: Keep samples on ice to prevent rapid dephosphorylation of AKT.

• Immunoblotting: Resolve 20 μ g of total protein via SDS-PAGE. Transfer to a PVDF membrane.

• Detection: Probe with primary antibodies against pAKT (Ser473), total AKT, and β -actin (loading control). Detect using HRP-conjugated secondary antibodies and enhanced chemiluminescence (ECL).

• Quantification: Perform densitometric analysis. The ratio of pAKT to total AKT determines the cellular IC50​ of the compound.

Conclusion

While PI-103 served as a foundational tool compound for elucidating the PI3K/mTOR pathway, its pan-inhibitory nature limits its clinical translation. The structural evolution into thienopyranone derivatives demonstrates how bioisosteric replacement and strategic vector projections can transform a scaffold. By utilizing rigorous, self-validating biochemical and cell-based assays, researchers can confirm that thienopyranones successfully decouple PI3K isoform inhibition from mTOR, offering a highly tunable, next-generation approach to targeted cancer therapeutics.

References

• Synthesis and Cancer Stem Cell-Based Activity of Substituted 5-Morpholino-7H-thieno[3,2-b]pyran-7-ones Designed as Next Generation PI3K Inhibitors Journal of Medicinal Chemistry URL:[Link]

Comparative Kinase Panel Screening of Synthesized Morpholino-Thienopyranone Analogs: A Comprehensive Guide

The development of small-molecule kinase inhibitors has increasingly shifted from single-target specificity to rational polypharmacology. Among the most promising multi-action chemotypes are the morpholino-thienopyranone analogs. Originally identified as potent phosphatidylinositol-3-kinase (PI3K) inhibitors, the 5-morpholino-7H-thieno[3,2-b]pyran-7-one scaffold has been ingeniously engineered to simultaneously target the bromodomain and extra-terminal (BET) protein BRD4, and cyclin-dependent kinases (CDK4/6) (1).

As a Senior Application Scientist, I have designed this guide to objectively compare the biochemical performance of these synthesized analogs against standard alternatives. By leveraging kinome-wide screening and orthogonal validation, we can confidently map their selectivity entropy and therapeutic potential.

Structural Rationale and Pathway Intervention

The morpholino group is a classic hinge-binding motif utilized in clinical PI3K inhibitors (e.g., BKM120). By integrating this pharmacophore into a thienopyranone core, researchers have created chimeric compounds like SF2523 and SRX3177. These analogs fit into the ATP-binding pocket of PI3K while concurrently utilizing substituent interactions to bind the acetyllysine recognition pockets of BRD4 (2). This dual inhibition is highly synergistic in MYC-driven cancers, as PI3K drives AKT-mediated survival, while BRD4 regulates oncogenic c-MYC transcription.

Dual PI3K and BRD4 signaling pathway targeted by morpholino-thienopyranones.

Comparative Kinase Panel Screening Methodology

To validate the selectivity of synthesized morpholino-thienopyranone analogs, comprehensive kinome-wide screening is required. Broad kinase panel screening (encompassing >300 kinases) is pivotal for identifying off-target liabilities and defining the compound's selectivity score (3).

Protocol: Radiometric Kinase Selectivity Profiling

We recommend a radiometric assay (e.g., ³³P-ATP incorporation) over fluorescence-based alternatives because it directly measures catalytic product formation, eliminating interference from auto-fluorescent compounds (4).

• Step 1: Compound Preparation and Acoustic Dispensing

  • Action: Prepare 10 mM stock solutions in 100% DMSO. Use acoustic liquid handling (e.g., Echo 550) to dispense compounds into 384-well plates.

  • Causality: Morpholino-thienopyranones can be highly hydrophobic. Acoustic dispensing eliminates tip-based carryover and ensures highly precise nanoliter volume transfers without compound precipitation.

• Step 2: Kinase and Substrate Incubation

  • Action: Screen the compounds at two distinct ATP concentrations: the apparent Km​ for ATP and at 1 mM ATP.

  • Causality: Screening at Km​ maximizes sensitivity for competitive inhibitors, while screening at 1 mM ATP approximates physiological intracellular conditions, providing insight into how the biochemical potency will translate to cellular environments (5).

• Step 3: Radiometric Reaction Initiation

  • Action: Add γ -[³³P]-ATP to initiate the reaction. Incubate for 60-120 minutes at room temperature.

• Step 4: Quenching and Detection

  • Action: Quench the reaction with phosphoric acid to stop kinase activity. Transfer the mixture to a filter binding plate, wash extensively to remove unreacted ³³P-ATP, and measure retained radiolabeled substrate using a microplate scintillation counter.

• Step 5: Self-Validating Controls and Normalization

  • Action: Include a DMSO-only control (0% inhibition) and a pan-kinase inhibitor reference (e.g., Staurosporine, 100% inhibition) on every plate.

  • Causality: These controls are required to calculate the Z'-factor. A Z'-factor > 0.5 validates the assay's robustness, ensuring the protocol acts as a self-validating system before any IC50 values are calculated.

Step-by-step experimental workflow for radiometric kinase panel screening.

Quantitative Selectivity Profiling Data

The true value of morpholino-thienopyranones lies in their rationally designed polypharmacology. The following table compares the biochemical selectivity of prototypical morpholino-thienopyranone multi-target inhibitors (SF2523, SRX3177) against standard single-target clinical reference compounds.

Inhibitor	Primary Target(s)	PI3K α IC50 (nM)	BRD4 BD1 IC50 (nM)	CDK4/6 IC50 (nM)	Selectivity Profile
SF2523	PI3K / BRD4	34	241	>10,000	Dual-Targeted
SRX3177	PI3K / BRD4 / CDK4/6	79	33	2.5	Triple-Targeted
Alpelisib	PI3K α	4.6	>10,000	>10,000	Highly Selective
JQ1	BRD4	>10,000	77	>10,000	Highly Selective

Note: While Alpelisib and JQ1 demonstrate superior potency against their singular targets, the morpholino-thienopyranone analogs achieve nanomolar inhibition across multiple synergistic targets, preventing kinome adaptation and resistance.

Orthogonal Validation and Cellular Target Engagement

Biochemical potency does not guarantee cellular efficacy. Due to the complex polypharmacology of morpholino-thienopyranones, orthogonal validation is required to prove that the observed phenotypic effects (e.g., apoptosis) are causally linked to the intended targets inside a living cell.

Protocol: Cellular Target Engagement via Western Blotting

• Step 1: Cell Treatment

  • Action: Seed relevant cancer cell lines (e.g., PC3 or H1299) and treat with a dose-response gradient of the analog (0.1 µM to 10 µM) for 4 hours.

  • Causality: A 4-hour window is optimal for capturing immediate signaling perturbations (e.g., direct kinase inhibition) before secondary apoptotic cascades degrade the proteome and confound the results.

• Step 2: Lysis and Protein Extraction

  • Action: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Causality: Phosphatase inhibitors are critical to preserving the transient phosphorylation states of AKT and PRAS40, which serve as the primary biomarkers for PI3K engagement.

• Step 3: Immunoblotting

  • Action: Probe for p-AKT (Ser473) as a direct readout of PI3K inhibition, and c-MYC as a downstream readout of BRD4 inhibition.

• Step 4: Phenotypic Correlation

  • Action: Correlate the cellular IC50 values derived from Western blot densitometry with functional proliferation assays (e.g., CellTiter-Glo) to establish a therapeutic index.

Logical validation funnel from biochemical screening to phenotypic response.

References

• Design of thienopyranone-based BET inhibitors that bind multiple synthetic lethality targets. Nature Communications. 1

• Dual-activity PI3K–BRD4 inhibitor for the orthogonal inhibition of MYC to block tumor growth and metastasis. PNAS. 2

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology (PMC). 3

• Kinase Panel Screening and Profiling Service. Reaction Biology. 4

• Activity-Based Kinase Selectivity and Profiling Services. AssayQuant. 5

Sources

• 1. Design of thienopyranone-based BET inhibitors that bind multiple synthetic lethality targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reactionbiology.com [reactionbiology.com]
• 5. assayquant.com [assayquant.com]

A Comparative Guide to Purity Validation: Quantitative NMR (qNMR) vs. HPLC for 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the rigorous validation of a compound's purity is not merely a regulatory hurdle but a cornerstone of scientific integrity and patient safety. The presence of impurities, even in minute quantities, can significantly impact the efficacy, safety, and stability of an active pharmaceutical ingredient (API). This guide offers an in-depth, comparative analysis of two powerful analytical techniques for purity determination: quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and High-Performance Liquid Chromatography (HPLC). Our focus will be on the purity validation of a novel PI3K inhibitor candidate, 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one .

As Senior Application Scientists, our objective is to provide not just a procedural outline, but a comprehensive understanding of the causality behind our experimental choices. We will delve into the principles of each technique, present detailed experimental protocols, and offer supporting data to guide you in selecting the most appropriate method for your specific needs.

The Imperative of Purity in Drug Development

The International Council for Harmonisation (ICH) has established stringent guidelines (Q3A/B, Q6A) that mandate the identification and quantification of impurities in new drug substances.[1][2][3][4] These guidelines underscore the critical need for accurate and reliable analytical methods to ensure that the purity profile of an API is well-characterized and controlled. The choice of analytical technique is paramount and should be based on principles of orthogonality, where methods with different chemical principles are employed to provide a more complete and trustworthy assessment of purity.[5][6]

Unveiling the Power of Quantitative NMR (qNMR)

Quantitative NMR (qNMR) has emerged as a primary analytical method for purity assessment, recognized by major pharmacopeias for its direct and accurate quantification capabilities.[2] The fundamental principle of qNMR lies in the direct proportionality between the integrated area of an NMR signal and the number of atomic nuclei giving rise to that signal.[7] This allows for the determination of the absolute purity of a substance by co-dissolving it with a certified internal standard of known purity and concentration, without the need for a reference standard of the analyte itself.[1][3][8][9]

The Cornerstone of qNMR: The Internal Standard

The selection of an appropriate internal standard is the most critical step in developing a robust qNMR method.[10] An ideal internal standard should possess the following characteristics:

• High Purity: The purity of the internal standard must be accurately known and certified.

• Chemical Stability: It should not react with the analyte, solvent, or itself under the experimental conditions.

• Good Solubility: It must be fully soluble in the chosen deuterated solvent along with the analyte.[10]

• Non-overlapping Signals: The NMR signals of the internal standard must be well-resolved from the signals of the analyte and any potential impurities.[10]

• Simple Signal Pattern: A simple spectrum with one or more sharp singlets is preferable for accurate integration.

For the analysis of the polar, heterocyclic compound 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one, which is anticipated to be soluble in polar aprotic solvents, Dimethyl Sulfone (DMSO₂) is an excellent choice for an internal standard in DMSO-d₆. It provides a sharp singlet at approximately 3.1 ppm, a region that is typically free from signals of many organic molecules.

Experimental Protocol: Purity Determination of 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one by ¹H qNMR

This protocol outlines the steps for determining the purity of the title compound using ¹H qNMR with Dimethyl Sulfone as the internal standard.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one into a clean, dry vial.
• Accurately weigh approximately 5 mg of a certified Dimethyl Sulfone internal standard (purity ≥ 99.5%) into the same vial.
• Dissolve the mixture in approximately 0.7 mL of DMSO-d₆.
• Ensure complete dissolution by gentle vortexing or sonication.
• Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended.
• Temperature: Maintain a constant temperature, typically 298 K.
• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) should be used.
• Relaxation Delay (d1): This is a critical parameter. To ensure full relaxation of all protons, a d1 of at least 5 times the longest T₁ (spin-lattice relaxation time) of both the analyte and the internal standard should be used. A conservative value of 30 seconds is recommended for accurate quantification.
• Number of Scans (ns): A sufficient number of scans (e.g., 16 or 32) should be acquired to achieve a good signal-to-noise ratio (S/N > 250:1) for the signals to be integrated.

3. Data Processing and Purity Calculation:

• Apply a Fourier transform to the Free Induction Decay (FID) with an exponential window function (line broadening of 0.3 Hz).
• Carefully phase the spectrum and perform a baseline correction.
• Integrate the well-resolved, non-overlapping signals of both the analyte and the internal standard. For 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one, a predicted ¹H NMR spectrum suggests a singlet corresponding to the proton on the pyran ring as a suitable candidate for integration. For Dimethyl Sulfone, integrate the singlet at ~3.1 ppm.
• The purity of the analyte is calculated using the following equation:

Caption: A typical workflow for purity analysis by HPLC-UV.

Comparative Analysis: qNMR vs. HPLC

The choice between qNMR and HPLC for purity determination is not always straightforward and often depends on the specific requirements of the analysis at a given stage of drug development. The following table provides a comparative summary of the two techniques.

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)
Principle	Primary method; signal intensity is directly proportional to the number of nuclei.	Comparative method; separation based on differential partitioning.
Quantification	Absolute quantification using a certified internal standard. No analyte-specific reference standard needed.	Relative quantification by area percent. Requires reference standards for each impurity for accurate quantification.
Selectivity	High selectivity based on chemical shifts. Can distinguish between structurally similar isomers.	High separation efficiency for complex mixtures.
Sensitivity	Lower sensitivity compared to HPLC.	High sensitivity, especially for UV-active compounds. Excellent for trace impurity detection.
Speed	Relatively fast for a single sample, especially with modern automation.	Can be time-consuming, especially for gradient methods and system equilibration.
Sample Integrity	Non-destructive technique; the sample can be recovered.	Destructive technique.
Universality	Nearly universal detection for proton-containing molecules.	Requires a chromophore for UV detection; other detectors (e.g., MS, ELSD) can be used but have their own limitations.
Structural Info	Provides structural information about the analyte and any impurities.	Provides retention time and UV spectrum, which can aid in identification but is not definitive.

Logical Relationship between Analyte and Internal Standard in qNMR

Sources

• 1. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
• 2. almacgroup.com [almacgroup.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. rsc.org [rsc.org]
• 10. pubs.acs.org [pubs.acs.org]

Comparative in vitro cytotoxicity of thienopyranone vs chromenone PI3K inhibitors

Title: Comparative In Vitro Cytotoxicity and Mechanistic Profiling of Thienopyranone vs. Chromenone PI3K Inhibitors

The Evolution of PI3K Scaffolds: From Single-Target to Synthetic Lethality

The dysregulation of the phosphatidylinositol-3-kinase (PI3K) pathway is a hallmark of numerous malignancies, driving cell survival, proliferation, and resistance to standard therapies. Historically, the architectural foundation for PI3K inhibition was built upon the chromenone pharmacophore, famously exemplified by the early multikinase inhibitor LY294002 and its clinical-stage vascular-targeted prodrug, SF1126[1].

While chromenone-based inhibitors successfully validated PI3K as a therapeutic target by anchoring into the ATP-binding hinge region, they often exhibited limited enzymatic potency and metabolic liabilities. Furthermore, tumors frequently bypass single-node PI3K inhibition by upregulating compensatory epigenetic networks, such as c-MYC transcription driven by BRD4 (a BET family epigenetic reader)[2].

To overcome these limitations, drug developers engineered the thienopyranone scaffold. By utilizing a thiophene ring as a bioisostere for the chromenone’s phenyl moiety, the thienopyranone core fits precisely within the PI3K catalytic site while projecting new functional fragments toward the solvent-exposed region[1]. This structural flexibility enables additional hydrogen-bond interactions with outer-region amino acids, unlocking a profound capability: rationally designed multi-target inhibition (e.g., dual PI3K/BRD4 or triple PI3K/BRD4/CDK4/6 targeting) within a single molecule[3][4].

Fig 1. Synergistic blockade of PI3K and BRD4 pathways by thienopyranone inhibitors.

Comparative In Vitro Cytotoxicity Data

The shift from chromenone to thienopyranone scaffolds translates to a dramatic increase in in vitro cytotoxicity, particularly in complex 3D culture models like cancer stem cell mammospheres and resistant cell lines. Because thienopyranones like SF2523 and SRX3177 concurrently disrupt the acetyllysine binding function of BRD4 and the kinase activity of PI3K, they trigger robust cell-cycle arrest and apoptosis that single-action chromenones cannot achieve[3].

Table 1: Quantitative Comparison of Chromenone vs. Thienopyranone Inhibitors

Scaffold Class	Compound	Primary Target(s)	PI3Kα IC₅₀	Cell Line Model	Cytotoxicity / Viability Impact
Chromenone	LY294002	PI3K (Pan)	~1,400 nM	PC3 (Prostate)	Moderate; requires high µM dosing.
Chromenone	SF1126 (Prodrug)	PI3K (Pan)	N/A (Prodrug)	MCF7 Mammospheres	36.0% viability remaining at 10 µM[1].
Thienopyranone	Compound 43	PI3K (Pan)	Highly Potent	MCF7 Mammospheres	12.4% viability remaining at 10 µM[1].
Thienopyranone	SF2523	PI3K / BRD4	Nanomolar	OPM2 / DAOY	Robust apoptosis; overcomes PI3K resistance[2][4].
Thienopyranone	SRX3177	PI3K / BRD4 / CDK4/6	79 nM	Multiple Cancers	Profound cell-cycle arrest; IC₅₀ in low nM range[3].

Data Synthesis: Equimolar comparisons demonstrate that thienopyranone derivatives are significantly more potent than their chromenone predecessors. For instance, in MCF7 mammosphere assays, thienopyranone "Compound 43" suppressed growth nearly 3-fold more effectively than the chromenone prodrug SF1126[1].

Experimental Methodology: A Self-Validating Protocol

Fig 2. Self-validating experimental workflow linking phenotype to mechanism.

Step-by-Step Protocol: Cytotoxicity & Target Engagement

Step 1: Cell Culture & Seeding

• Action: Seed PC3 (PTEN-null prostate cancer) and MCF7 (breast cancer) cells at 5×103 cells/well in 96-well opaque plates (for viability) and 3×105 cells/well in 6-well plates (for immunoblotting).

• Causality: PC3 cells lack PTEN, resulting in hyperactive basal PI3K signaling. This makes them an ideal, highly sensitive model to isolate the specific effects of PI3K pathway modulation.

Step 2: Compound Preparation & Dosing

• Action: Prepare 10-point serial dilutions (1 nM to 10 µM) of chromenone (e.g., SF1126) and thienopyranone (e.g., SF2523, SRX3177) inhibitors in DMSO. Treat cells for 72 hours. Ensure final DMSO concentration does not exceed 0.1% v/v.

• Causality: Maintaining a strict DMSO threshold prevents solvent-induced cytotoxicity from confounding the IC₅₀ calculations.

Step 3A: Phenotypic Readout (Cell Viability)

• Action: Add CellTiter-Glo® reagent (v/v 1:1) to the 96-well plates. Incubate for 10 minutes on an orbital shaker to induce cell lysis and stabilize the luminescent signal. Read on a microplate luminometer.

• Causality: Unlike MTT assays which measure mitochondrial reductase activity (and can be skewed by metabolic uncouplers), ATP-dependent luminescence provides a direct, linear correlation with the number of metabolically viable cells, yielding highly accurate IC₅₀ curves.

Step 3B: Mechanistic Readout (Target Engagement)

• Action: Lyse the parallel 6-well plates using RIPA buffer supplemented with protease and phosphatase inhibitors. Perform SDS-PAGE and Western Blotting. Probe for pAKT (Ser473) (downstream of PI3K) and c-MYC (downstream of BRD4).

• Causality: This step is the crux of the self-validating system. If a thienopyranone compound induces high cytotoxicity in Step 3A, Step 3B must confirm a dose-dependent reduction in pAKT and c-MYC. This proves the cell death is a direct consequence of dual PI3K/BRD4 blockade, confirming the structural design's intent[3][4].

Conclusion

The transition from chromenone to thienopyranone scaffolds represents a masterclass in rational drug design. By leveraging the thiophene bioisostere, structural chemists have transformed standard PI3K inhibitors into highly potent, multi-action chemotypes. As evidenced by comparative in vitro data, thienopyranones circumvent the compensatory survival pathways that traditionally plague single-target chromenones, offering a superior therapeutic index and profound cytotoxicity in resistant tumor models.

References

• Design of thienopyranone-based BET inhibitors that bind multiple synthetic lethality targets. Nature Communications / NIH. 3

• Synthesis and Cancer Stem Cell-Based Activity of Substituted 5-Morpholino-7H-thieno[3,2-b]pyran-7-ones Designed as Next Generation PI3K Inhibitors. Journal of Medicinal Chemistry. 1

• Rationally designed chimeric PI3K-BET bromodomain inhibitors elicit curative responses in MYC-driven lymphoma. PNAS.4

• Targeting BRD4 and PI3K signaling pathways for the treatment of medulloblastoma. Cell Death & Disease / PMC. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Targeting BRD4 and PI3K signaling pathways for the treatment of medulloblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design of thienopyranone-based BET inhibitors that bind multiple synthetic lethality targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]

Safety & Regulatory Compliance

3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one proper disposal procedures

Comprehensive Safety and Disposal Protocol for 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one

As a Senior Application Scientist, I have designed this protocol to provide research facilities and drug development professionals with a definitive, self-validating system for the safe handling and disposal of 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one. This compound (CAS: 1174429-23-2) is a highly specialized building block frequently utilized in the synthesis of next-generation PI3K/mTOR and BET inhibitors[1][2]. Due to its complex heteroaromatic structure containing bromine, sulfur, and nitrogen, improper disposal poses severe environmental and regulatory risks.

Hazard Causality & Physicochemical Analysis

To manage a chemical safely, one must understand the causality behind its hazards. This molecule is not a standard organic waste; it is a heavily functionalized halogenated heterocycle.

• The Halogen Threat (Bromine): The compound contains approximately 25% bromine by weight. If this material is incinerated at standard municipal waste temperatures (e.g., 800°C), the incomplete combustion of the brominated thienopyranone ring will generate highly toxic polybrominated dibenzo-p-dioxins (PBDDs) and polybrominated dibenzofurans (PBDFs)[3][4].

• The Heteroatom Threat (Sulfur & Nitrogen): The thiophene and morpholine moieties will oxidize during combustion to yield sulfur oxides (SOx) and nitrogen oxides (NOx)[3]. This mandates that the chosen disposal facility utilizes caustic flue gas scrubbing to neutralize these acid rain precursors before atmospheric release[3].

Table 1: Physicochemical & Waste Characterization Profile

Parameter	Value / Classification	Operational Implication
Chemical Name	3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one	Key PI3K/mTOR inhibitor intermediate[1].
CAS Registry Number	1174429-23-2[2]	Required for cradle-to-grave RCRA manifesting[5].
Molecular Weight	~316.15 g/mol	High mass density of heteroatoms requires specialized destruction.
Halogen Content (Br)	~25.2% by weight	Exceeds the 1% threshold; strictly mandates high-temp incineration[4].
EPA Waste Category	Halogenated Organic Solid Waste	Must never be mixed with non-halogenated waste streams[6][7].
Destruction Temp	>1100°C (2012°F)[4]	Prevents PBDD/PBDF (dioxin/furan) formation[4].

Immediate Operational Handling & Spill Response

Because this compound is a fine, halogenated powder, dry sweeping will aerosolize the active pharmaceutical intermediate (API), leading to inhalation risks and widespread surface contamination.

Protocol A: Spill Containment & Decontamination

• Evacuate and Assess: Isolate the spill area immediately. Ensure local exhaust ventilation (fume hood or snorkel) is active to capture airborne particulates.

• Don Appropriate PPE: Equip standard lab PPE plus an N95/P100 particulate respirator and double nitrile gloves (halogenated organics can permeate standard latex over time).

• Damp Containment (Causality Step): Mist the spilled powder lightly with a compatible high-flashpoint solvent (e.g., 70% isopropanol) to suppress dust formation. Never dry-sweep.

• Collection: Use a non-sparking scoop or a HEPA-filtered vacuum dedicated to hazardous APIs to collect the dampened material.

• Decontamination: Wipe the affected surface with isopropanol-soaked absorbent pads.

• Waste Consolidation: Place all collected powder, contaminated PPE, and absorbent pads into a pre-labeled Halogenated Solid Waste container.

Step-by-Step Disposal & RCRA Manifesting Workflow

The Resource Conservation and Recovery Act (RCRA) strictly regulates halogenated wastes[5]. Mixing this compound with non-halogenated waste triggers regulatory penalties and compromises the incineration chemistry, potentially destroying the Treatment, Storage, and Disposal Facility's (TSDF) standard incinerator linings via halogen acid attack[7].

Protocol B: Routine Disposal

• Waste Characterization: Confirm the waste profile. Due to its ~25% bromine content, classify the material definitively as a Halogenated Organic Solid Waste [6].

• Container Selection: Select a High-Density Polyethylene (HDPE) wide-mouth container.

  • Self-Validation Check: Do not use metal containers. Trace moisture can react with the brominated compound over time to form hydrobromic acid (HBr), leading to container corrosion and breach.

• Strict Segregation: Deposit the waste strictly into the "Halogenated Solid Waste" stream. Never mix with standard organic or aqueous waste[7].

• Labeling: Affix a compliant RCRA Hazardous Waste label[5]. Explicitly write: "Halogenated Heterocyclic Solid (Contains Bromine, Sulfur, Nitrogen)."

• Satellite Accumulation: Store the sealed container in a designated Satellite Accumulation Area (SAA) at or near the point of generation. Ensure it is moved to the central accumulation area within 3 days of reaching capacity[5].

• TSDF Routing & Verification: Dispatch the waste via a licensed hazardous waste transporter[5].

  • Critical Verification: You must ensure the receiving TSDF utilizes a twin-chamber rotary kiln incinerator capable of sustaining >1100°C (2012°F) with caustic flue gas scrubbing[3][4].

Waste Segregation & Destruction Pathway

Figure 1: Halogenated Heterocycle Waste Segregation and Destruction Pathway.

References

• Title: Synthesis and Cancer Stem Cell-Based Activity of Substituted 5-Morpholino-7H-thieno[3,2-b]pyran-7-ones Designed as Next Generation PI3K Inhibitors. Source: Journal of Medicinal Chemistry (via ResearchGate) URL: [Link]

• Title: Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes Source: US Environmental Protection Agency (EPA) URL: [Link]

• Title: Hazardous Waste Guide: Identification, Storage, Disposal & Compliance Source: USW Online URL: [Link]

• Title: Guidelines for PCBs, PCB-Containing Equipment and Waste Disposal (Incineration Thresholds) Source: CPRI / EPA Guidelines URL: [Link]

• Title: EPA Rules For Hazardous Waste Management: A Primer on RCRA Source: HETI Services URL: [Link]

• Title: Hazardous vs Non-Hazardous Waste: Classification Guide for Businesses Source: Crystal Clean URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. AB535666 | CAS 1174429-23-2 – abcr Gute Chemie [abcr.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. cpri.res.in [cpri.res.in]
• 5. EPA Rules For Hazardous Waste Management: A Primer on RCRA – Hydro-Environmental Technologies Inc. [hetiservices.com]
• 6. Hazardous Waste Guide: Identification, Storage, Disposal & Compliance [uswonline.com]
• 7. crystal-clean.com [crystal-clean.com]

Personal protective equipment for handling 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one

For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety, handling, and disposal protocols for 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this document is based on a conservative assessment of the potential hazards associated with its structural components: a brominated thienopyranone core and a morpholine substituent. Researchers must handle this compound with the utmost caution, assuming it possesses a combination of the hazards associated with these individual moieties.

Hazard Assessment: A Synthesis of Structural Alerts

The chemical structure of 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one presents several potential hazards that command a stringent safety protocol.

• Brominated Aromatic System: Brominated aromatic compounds are known to be potential irritants and can be harmful if swallowed, inhaled, or absorbed through the skin.[1][2]

• Morpholine Moiety: Morpholine is a corrosive substance that can cause severe burns to the skin, eyes, and respiratory tract.[3][4][5] It is toxic upon inhalation and skin contact.[6] A significant long-term consideration is the potential for morpholine and its derivatives to form carcinogenic N-nitrosomorpholines in the presence of nitrosating agents.[4][7]

• Thieno[3,2-b]pyran Core: While this heterocyclic system is a common scaffold in medicinal chemistry, related structures are known to cause skin, eye, and respiratory irritation.[8][9][10]

Based on this composite analysis, 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one should be treated as a substance that is potentially corrosive, toxic, and irritating.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is mandatory to prevent all routes of exposure.

Body Part	Required PPE	Specifications and Rationale
Eyes/Face	Safety Goggles & Face Shield	Chemical splash goggles are the minimum requirement.[11] A full-face shield must be worn over the goggles, especially when handling the solid powder or solutions, to protect against splashes and airborne particles.[12]
Hands	Double-Gloving (Nitrile base, chemical-resistant outer)	An inner nitrile glove provides a primary barrier, while a chemical-resistant outer glove (e.g., butyl rubber or neoprene) offers extended protection against the potentially corrosive and readily absorbed compound.[1] Gloves must be inspected before each use and changed immediately upon suspected contamination.
Body	Chemical-Resistant Lab Coat or Apron	A flame-resistant lab coat is required at all times.[12] For procedures with a higher risk of splashes or spills, a chemical-resistant apron should be worn over the lab coat.
Respiratory	NIOSH-Approved Respirator (if applicable)	All handling of the solid compound must be performed within a certified chemical fume hood to minimize inhalation risk.[1][2] If there is a potential for aerosolization outside of a fume hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used as a last line of defense.[13]

Operational Protocol: From Receipt to Reaction

Strict adherence to the following procedures is essential for minimizing exposure and ensuring a safe laboratory environment.

3.1. Receiving and Storage

• Upon receipt, inspect the container for any damage or leaks.

• Store the compound in a cool, dry, well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[3]

• The storage container must be kept tightly sealed.

3.2. Handling and Weighing (Solid Compound)

• Engineering Control: All manipulations of the solid compound must be conducted within a certified chemical fume hood with the sash at the lowest possible working height.[13]

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a specific area within the fume hood for handling this compound to contain any potential contamination.

• Weighing: Use a disposable weighing boat or paper. Tare the balance with the empty boat before adding the compound. Use a spatula to carefully transfer the desired amount. Avoid creating dust.

• Post-Weighing: Gently tap the spatula to remove any residual powder back into the container. Securely close the primary container. Decontaminate the spatula and the balance area.

3.3. Solution Preparation and Transfer

• Solvent Addition: Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

• Dissolution: If necessary, use gentle agitation (e.g., magnetic stirring) to dissolve the compound. Avoid heating unless the reaction protocol explicitly requires it, as this can increase the vapor pressure of potentially hazardous materials.

• Transfer: Use a pipette or a syringe with a blunt-tip needle to transfer the solution.

Workflow for Safe Handling

The following diagram outlines the critical steps and decision points for safely handling 3-Bromo-5-(morpholin-4-yl)-7H-thieno[3,2-b]pyran-7-one.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Morpholine (HSG 92, 1995) [inchem.org]
• 5. Hazardous substance assessment – Morpholine - Canada.ca [canada.ca]
• 6. redox.com [redox.com]
• 7. ams.usda.gov [ams.usda.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. downloads.ossila.com [downloads.ossila.com]
• 10. Thieno(3,2-b)pyridin-7-ol | C7H5NOS | CID 5074765 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. ehs.princeton.edu [ehs.princeton.edu]
• 12. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 13. www-s3-live.kent.edu [www-s3-live.kent.edu]